Iodoethane

• CAS: 75-03-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Iodoethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of iodoethane (also known as ethyl iodide). The information is presented in a structured format to facilitate easy access and comparison of data. Detailed experimental protocols for the determination of key physical properties are also included, alongside visual representations of these workflows.

Core Physical and Chemical Properties

Iodoethane is a colorless, flammable liquid organic compound with the chemical formula C₂H₅I.[1] It is an important synthetic reagent, primarily used as an ethylating agent to introduce an ethyl group into other organic compounds.[2] Upon exposure to air and light, it can decompose and acquire a yellowish or reddish hue due to the presence of dissolved iodine.[1]

Quantitative Physical Properties of Iodoethane

The following tables summarize the key physical properties of iodoethane, compiled from various sources.

Property	Value
Molecular Formula	C₂H₅I
Molecular Weight	155.97 g/mol [2][3][4][5]
Appearance	Colorless liquid[1][4][6]
Odor	Ethereal, pungent, similar to chloroform[5]

Property	Value
Density	1.936 g/mL (relative to water at 4 °C)[3]
1.940 g/mL at 25 °C[7][8]
1.95 g/mL at 25 °C[9][10][11]
Melting Point	-108 °C[3][4][7][8][9][11]
-111.10 °C[1]
Boiling Point	69-73 °C[4][7][8][9][11]
72 °C[3][5][12]
71.5 to 73.3 °C[1]
Refractive Index (nD)	1.513 at 20 °C[7][8][9]
1.5133 at 20 °C
1.5168 at 15 °C[12]

Property	Value
Solubility in Water	0.4 g/100 mL at 20 °C[3][5][13]
4 g/L at 20 °C[1][9][14]
Solubility in Organic Solvents	Miscible with ethanol (B145695) and diethyl ether.[1][12] Soluble in benzene.
Vapor Pressure	100 mmHg at 18 °C[7][8][10][11]
133 hPa (approx. 99.8 mmHg) at 18 °C[14]
136.0 mmHg[3]
Vapor Density	5.38 (air = 1)[7][8][9][10][11]
5.4 (calculated)[3]
Viscosity	0.592 cP at 20°C[15]
5.925 mPa·s at 20 °C[1][13]
Surface Tension	28.5 dynes/cm[4]

Experimental Protocols for Determination of Physical Properties

The following sections detail the generalized experimental methodologies for determining the key physical properties of iodoethane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.

Methodology:

A common and effective method for determining the boiling point of a small liquid sample is the micro boiling point determination using a Thiele tube or a similar heating apparatus.

• Sample Preparation: A small amount of iodoethane (a few microliters) is introduced into a small-diameter test tube or a melting point capillary tube that has been sealed at one end.

• Capillary Inversion: A smaller, inverted capillary tube (sealed at the top) is placed inside the larger tube containing the sample.

• Heating: The entire assembly is attached to a thermometer and immersed in a heating bath (e.g., mineral oil in a Thiele tube). The apparatus is heated gradually.

• Observation: As the temperature rises, a stream of bubbles will emerge from the inverted capillary tube. The heat is then removed, and the bath is allowed to cool slowly.

• Boiling Point Determination: The boiling point is the temperature at which the liquid sample begins to be drawn back into the inverted capillary tube. This indicates that the vapor pressure of the liquid is equal to the atmospheric pressure.

Workflow for Boiling Point Determination.

Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid. For a pure crystalline solid, this occurs over a narrow temperature range.

Methodology:

Since iodoethane is a liquid at room temperature, its melting point is determined by cooling the substance until it solidifies and then gently warming it to observe the melting transition.

• Sample Preparation: A small sample of liquid iodoethane is placed in a capillary tube and sealed.

• Cooling: The capillary tube is placed in a cooling bath (e.g., a mixture of dry ice and acetone) to freeze the iodoethane.

• Apparatus Setup: The frozen sample is then quickly transferred to a standard melting point apparatus.

• Heating: The apparatus is heated very slowly.

• Observation: The temperature at which the first signs of melting are observed and the temperature at which the entire solid has turned into a liquid are recorded. This range is the melting point.

Workflow for Melting Point Determination.

Determination of Density

Density is the mass of a substance per unit volume.

Methodology:

• Mass Measurement of Empty Pycnometer: A clean, dry pycnometer (a small glass flask for measuring density) is accurately weighed.

• Filling the Pycnometer: The pycnometer is filled with iodoethane, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

• Mass Measurement of Filled Pycnometer: The filled pycnometer is weighed. The mass of the iodoethane is the difference between the mass of the filled and empty pycnometer.

• Volume Determination: The volume of the pycnometer is determined by repeating the procedure with a liquid of known density, such as distilled water.

• Calculation: The density of iodoethane is calculated by dividing its mass by the volume of the pycnometer.

References

• 1. cdn.juniata.edu [cdn.juniata.edu]
• 2. westlab.com [westlab.com]
• 3. Iodoethane | CH3CH2I | CID 6340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis and Applicatin of Iodoethane_Chemicalbook [chemicalbook.com]
• 5. 碘乙烷，ReagentPlus ，99 C2H5I [sigmaaldrich.com]
• 6. phillysim.org [phillysim.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. cactus.utahtech.edu [cactus.utahtech.edu]
• 9. CAS 75-03-6: Iodoethane | CymitQuimica [cymitquimica.com]
• 10. Determination of Melting Point [wiredchemist.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. benchchem.com [benchchem.com]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. tamilnadutesthouse.com [tamilnadutesthouse.com]

An In-depth Technical Guide to the Synthesis of Iodoethane from Ethanol and Red Phosphorus

This technical guide provides a comprehensive overview of the synthesis of iodoethane from ethanol (B145695) using red phosphorus and iodine. The document details the reaction mechanism, a thorough experimental protocol, quantitative data, and essential safety considerations, tailored for researchers, scientists, and professionals in drug development.

Introduction

The conversion of alcohols to alkyl iodides is a fundamental transformation in organic synthesis. The use of red phosphorus and iodine to synthesize iodoethane from ethanol is a classic and effective method. This process relies on the in situ generation of phosphorus triiodide (PI₃), which acts as the iodinating agent.[1][2] This guide outlines the necessary procedures and data for the successful laboratory-scale synthesis of iodoethane.

Reaction Mechanism

Formation of Phosphorus Triiodide: 2P(s) + 3I₂(s) → 2PI₃(s)[2]

Subsequently, the newly formed phosphorus triiodide reacts with ethanol to produce iodoethane and phosphorous acid (H₃PO₃).[4][5]

Iodination of Ethanol: 3CH₃CH₂OH(l) + PI₃(s) → 3CH₃CH₂I(l) + H₃PO₃(aq)[2][4][5]

This method is favored over using reagents like sodium iodide with strong oxidizing acids (e.g., sulfuric acid), as such conditions would oxidize the iodide ions to iodine, preventing the desired substitution reaction.[2][6]

Experimental Protocol

This section provides a detailed methodology for the synthesis of iodoethane.

3.1 Materials and Equipment

• Ethanol (CH₃CH₂OH)

• Red phosphorus (P)

• Iodine (I₂) crystals, powdered

• 5% Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous calcium chloride (CaCl₂)

• 250 mL Round-bottom flask

• Reflux condenser

• Distillation apparatus

• Separatory funnel

• Heating mantle or boiling water bath

• Standard laboratory glassware (beakers, graduated cylinders)

• Ice bath

3.2 Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottomed flask, place 2.5 g of red phosphorus and 25 mL of ethanol.[2] Fit the flask with a reflux condenser.

• Reagent Addition: Thoroughly powder 25 g of iodine. Add the powdered iodine to the flask through the condenser in small portions of 3-4 g at a time.[2] It is critical to allow approximately two minutes between additions to control the exothermic reaction.[2][7]

• Initial Reaction: Once all the iodine has been added, allow the mixture to stand for 10 minutes to ensure the initial exothermic reaction subsides.[2]

• Reflux: Heat the mixture under reflux on a boiling water bath for one hour.[2] A water bath is essential as the organic compounds are flammable and have boiling points below 100°C.[2]

• Initial Distillation: After the reflux period, rearrange the apparatus for distillation. Heat the flask using the boiling water bath and collect the crude distillate, which will contain iodoethane, unreacted ethanol, and traces of iodine.[2][7]

3.3 Work-up and Purification

• Washing: Transfer the distillate to a separatory funnel. Wash the distillate first with an equal volume of water to remove the bulk of the unreacted ethanol.[1][7]

• Iodine Removal: Wash the organic layer with a small amount of 5% NaOH solution. This will react with and remove any dissolved iodine, indicated by the disappearance of a brown color.[1][7] Follow this with another wash with an equal volume of water.[1]

• Drying: Separate the lower organic layer (iodoethane) and transfer it to a clean, dry conical flask. Dry the iodoethane using anhydrous calcium chloride.[1][7]

• Final Distillation: Decant or filter the dried iodoethane into a clean distillation flask. Perform a final fractional distillation and collect the pure iodoethane fraction that boils in the range of 68-73°C.[1][2]

Quantitative Data

The following tables summarize the key quantitative data for the reagents and the final product.

Table 1: Reagent Specifications

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Amount Used
Ethanol	C₂H₅OH	46.07	25 mL
Red Phosphorus	P	30.97	2.5 g
Iodine	I₂	253.81	25 g

Table 2: Product Properties

Product	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Iodoethane	C₂H₅I	155.97	72.3 (pure)
68 - 73 (collection range)[1][2]

Visualization of Experimental Workflow

The following diagram illustrates the complete workflow for the synthesis and purification of iodoethane.

Caption: Workflow for the synthesis of iodoethane.

Safety Considerations

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat.[1]

• Exothermic Reaction: The reaction between red phosphorus and iodine is highly exothermic. Iodine must be added slowly and in small portions to maintain control and prevent overheating.[2]

• Flammability: Ethanol and iodoethane are flammable. Use a water bath for heating instead of a direct flame.[2]

• Product Storage: Iodoethane is sensitive to light and can decompose over time. It should be stored in a dark, cool place, often in a brown bottle.[1][7]

• Phosphorus Form: Use only red phosphorus. White phosphorus is significantly more reactive and pyrophoric, making it extremely dangerous for this procedure.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. Preparation of iodoethane [rod.beavon.org.uk]
• 3. Solved: Iodination Using a mixture of the reagents _and _with the alcohol whilst heating under r [Chemistry] [gauthmath.com]
• 4. Write any three methods of preparation of idonethane. | Filo [askfilo.com]
• 5. gauthmath.com [gauthmath.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Preparation of Ethyl Iodide - Nanjing Chemical Material Corp. [njchm.com]

An In-depth Technical Guide on the Mechanism of Iodoethane Formation from Ethene and HI

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the mechanism, kinetics, and thermodynamics of iodoethane formation from the reaction of ethene with hydrogen iodide. The reaction proceeds via a well-established electrophilic addition mechanism, which is detailed herein. This document summarizes key quantitative data, outlines a general experimental approach for this gas-phase synthesis, and provides visualizations of the reaction pathway to facilitate a deeper understanding of this fundamental organic transformation.

Introduction

The synthesis of iodoethane, a valuable ethylating agent in organic synthesis, can be achieved through the hydroiodination of ethene. This reaction is a classic example of an electrophilic addition to an alkene, a fundamental process in organic chemistry. Understanding the intricacies of this reaction's mechanism, kinetics, and thermodynamics is crucial for optimizing reaction conditions and for its application in various research and industrial settings, including the synthesis of pharmaceutical intermediates.

Reaction Mechanism

The formation of iodoethane from ethene and hydrogen iodide proceeds through a two-step electrophilic addition mechanism.

Step 1: Electrophilic Attack and Formation of a Carbocation Intermediate

The reaction is initiated by the electrophilic attack of the hydrogen atom of the polarized hydrogen iodide (Hδ+-Iδ-) molecule on the electron-rich π-bond of the ethene molecule. This results in the cleavage of the H-I bond and the formation of a transient, high-energy carbocation intermediate and an iodide ion.[1] The π electrons of the ethene are used to form a new carbon-hydrogen sigma bond.

Step 2: Nucleophilic Attack by the Iodide Ion

In the second step, the nucleophilic iodide ion (I-) rapidly attacks the positively charged carbon atom of the carbocation intermediate. This leads to the formation of a new carbon-iodine sigma bond, yielding the final product, iodoethane.

This reaction is classified as a second-order reaction.[2] The rate of reaction is dependent on the concentration of both ethene and hydrogen iodide. The overall reaction is exothermic.[2]

Quantitative Data

The following tables summarize the available kinetic and thermodynamic data for the gas-phase reaction of ethene with hydrogen iodide.

Table 1: Kinetic Parameters for the Gas-Phase Reaction of Ethene with HI

Parameter	Value	Source
Arrhenius Equation	log k (L mol⁻¹ s⁻¹) = 8.52 - (28900 / (4.575 * T))	Benson & Bose, 1962
Activation Energy (Ea)	121 kJ mol⁻¹	Chegg.com
Rate Constant (k) at 323 °C (596.15 K)	8.37 x 10⁻⁶ L mol⁻¹ s⁻¹	Chegg.com
Pre-exponential Factor (A)	3.31 x 10⁸ L mol⁻¹ s⁻¹	Calculated from Benson & Bose, 1962

Table 2: Thermodynamic Data for the Reaction: C₂H₄ (g) + HI (g) → C₂H₅I (g)

Parameter	Value
Standard Enthalpy of Formation (ΔHf°) of Ethene (g)	+52.4 kJ mol⁻¹
Standard Enthalpy of Formation (ΔHf°) of Hydrogen Iodide (g)	+26.48 kJ mol⁻¹
Standard Enthalpy of Formation (ΔHf°) of Iodoethane (g)	-8.5 kJ mol⁻¹
Standard Enthalpy of Reaction (ΔHrxn°)	-87.38 kJ mol⁻¹ (Calculated)

Note: The standard enthalpy of reaction was calculated using the standard enthalpies of formation of the reactants and products (ΔHrxn° = ΣΔHf°(products) - ΣΔHf°(reactants)).

Experimental Protocols

4.1. General Experimental Setup

A typical setup for a gas-phase reaction would involve a heated reaction tube or chamber, gas flow controllers for introducing the gaseous reactants (ethene and hydrogen iodide) at specific rates, a temperature controller for the furnace, and a series of traps at the outlet to condense and collect the iodoethane product.

4.2. General Procedure

• System Purge: The reaction system should be thoroughly purged with an inert gas, such as nitrogen or argon, to remove any air and moisture.

• Heating: The reaction tube is heated to the desired reaction temperature (e.g., temperatures around 331 °C have been reported) using a tube furnace.[2]

• Reactant Introduction: Ethene and hydrogen iodide gases are introduced into the heated reaction tube at a controlled molar ratio and flow rate using mass flow controllers.

• Reaction: The gases react in the heated zone to form iodoethane.

• Product Collection: The product stream exiting the reactor is passed through a condenser and a series of cold traps (e.g., using a dry ice/acetone bath) to liquefy and collect the iodoethane. Unreacted ethene and hydrogen iodide may also be collected.

• Purification: The collected crude iodoethane would likely require purification, which could be achieved by washing with a dilute solution of sodium thiosulfate (B1220275) to remove any unreacted iodine, followed by washing with water and drying over an appropriate drying agent (e.g., anhydrous calcium chloride). Final purification would be achieved by distillation.

4.3. Safety Precautions

• Ethene is a flammable gas.

• Hydrogen iodide is a corrosive and toxic gas.

• Iodoethane is a toxic and volatile liquid.

• All manipulations should be carried out in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn.

• The gas-phase reaction should be conducted with appropriate pressure relief systems.

Mandatory Visualizations

The following diagrams, generated using the DOT language, visualize the key aspects of the iodoethane formation mechanism and a generalized experimental workflow.

Caption: Reaction mechanism for the formation of iodoethane from ethene and HI.

Caption: Generalized experimental workflow for the gas-phase synthesis of iodoethane.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]

An In-depth Technical Guide to the Solubility of Iodoethane in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iodoethane (C₂H₅I), also known as ethyl iodide, is a versatile haloalkane widely employed as an ethylating agent in organic synthesis, particularly in the pharmaceutical and chemical industries. Its efficacy as a reagent is often contingent on its solubility in the reaction medium. This technical guide provides a comprehensive overview of the solubility of iodoethane in a range of common organic solvents. The information presented herein is intended to assist researchers, scientists, and drug development professionals in solvent selection, reaction optimization, and process design.

The solubility of a substance is governed by the principle of "like dissolves like," which suggests that substances with similar polarities tend to be miscible. Iodoethane is a weakly polar molecule, and its solubility is therefore expected to be greater in organic solvents of low to moderate polarity. This guide presents both qualitative and quantitative solubility data to provide a thorough understanding of iodoethane's behavior in various solvent systems.

Quantitative Solubility of Iodoethane

The following table summarizes the available quantitative solubility data for iodoethane in common organic solvents at 25°C, unless otherwise specified.

Solvent Category	Solvent Name	Chemical Formula	Solubility (g/L) at 25°C	Qualitative Solubility
Alcohols	Methanol	CH₃OH	103.96	Soluble
Ethanol	C₂H₅OH	153.13	Miscible[1]
n-Propanol	C₃H₇OH	148.29	Soluble
Isopropanol	C₃H₇OH	133.76	Soluble
n-Butanol	C₄H₉OH	173.4	Soluble
Ethers	Diethyl Ether	(C₂H₅)₂O	-	Miscible[1]
Tetrahydrofuran (THF)	C₄H₈O	795.28	Soluble
Ketones	Acetone	C₃H₆O	322.28	Soluble
2-Butanone	C₄H₈O	278.94	Soluble
Halogenated Hydrocarbons	Chloroform	CHCl₃	-	Soluble[2]
Aromatic Hydrocarbons	Benzene	C₆H₆	-	Soluble[2]
Toluene	C₇H₈	322.99	Soluble
Esters	Ethyl Acetate	C₄H₈O₂	233.73	Soluble
Methyl Acetate	C₃H₆O₂	192.95	Soluble
Amides	N,N-Dimethylformamide (DMF)	C₃H₇NO	268.98	Soluble
Nitriles	Acetonitrile	C₂H₃N	168.31	Soluble
Other	Liquid Ammonia	NH₃	-	Soluble[2]
Aqueous	Water	H₂O	4.0 (at 20°C)[1][3]	Slightly Soluble

Note: The quantitative data, unless otherwise cited, is sourced from Scent.vn. The term "Soluble" in the qualitative column indicates that while a specific numerical value was not found in some sources, the substance is known to dissolve in the solvent. "Miscible" indicates solubility in all proportions.

Factors Influencing Iodoethane Solubility

The solubility of iodoethane is primarily dictated by the intermolecular forces between the solute and the solvent molecules. As a weakly polar molecule, the dominant intermolecular forces in iodoethane are London dispersion forces and weak dipole-dipole interactions.

Caption: Logical relationship between solvent polarity and iodoethane solubility.

As illustrated in the diagram above, iodoethane exhibits high solubility in non-polar or weakly polar organic solvents where the intermolecular interactions (primarily London dispersion forces) between solute and solvent are comparable to the forces within the pure substances. Conversely, its solubility in highly polar solvents like water is limited due to the significant energy required to disrupt the strong hydrogen bonding network of water, which is not compensated by the weaker interactions formed with iodoethane.

Experimental Protocol for Solubility Determination

Caption: Generalized experimental workflow for determining iodoethane solubility.

Methodology:

• Preparation of the Saturated Solution: An excess amount of iodoethane is added to a known volume of the desired organic solvent in a sealed, airtight container (e.g., a screw-cap vial with a PTFE-lined septum) to prevent the evaporation of the volatile components. The presence of a separate, undissolved phase of iodoethane is crucial to ensure that the solvent is saturated.

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a constant, controlled temperature for a sufficient duration to allow the system to reach equilibrium. The time required for equilibration can vary depending on the solvent and should be determined empirically, but a period of 24 to 48 hours is often adequate.

• Phase Separation: Once equilibrium is established, the agitation is stopped, and the mixture is allowed to stand to permit the separation of the undissolved iodoethane. To ensure complete removal of any undissolved droplets, the saturated solvent phase (supernatant) is carefully withdrawn using a syringe and passed through a chemically resistant filter (e.g., a 0.22 µm PTFE syringe filter) into a clean, tared vial.

• Quantification: The concentration of iodoethane in the clear, saturated solution is then determined using a suitable and validated analytical method. Gas chromatography with a flame ionization detector (GC-FID) or high-performance liquid chromatography with a UV detector (HPLC-UV) are commonly used techniques for such analyses. A calibration curve prepared with standard solutions of iodoethane of known concentrations is used for accurate quantification.

• Calculation and Reporting: The solubility is calculated from the determined concentration, taking into account any dilutions made during the analysis. The results are typically reported in units of grams per liter (g/L) or moles per liter (mol/L) at the specified temperature.

Conclusion

This technical guide provides a consolidated resource on the solubility of iodoethane in a variety of common organic solvents. The quantitative data presented in the table, along with the qualitative understanding of the factors influencing its solubility, will aid researchers in making informed decisions for their experimental and process development needs. The generalized experimental protocol offers a framework for determining solubility where specific data is unavailable. A thorough understanding of iodoethane's solubility is a critical factor for its effective and efficient use in the advancement of chemical synthesis and drug discovery.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. quora.com [quora.com]

Spectroscopic Analysis of Iodoethane: A Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for iodoethane (CH₃CH₂I), including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols and data visualizations are presented to support researchers, scientists, and drug development professionals in the identification and characterization of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. For iodoethane, both proton (¹H) and carbon-13 (¹³C) NMR spectra are informative.

¹H NMR Spectroscopy Data

The ¹H NMR spectrum of iodoethane exhibits two distinct signals, corresponding to the two different chemical environments of the protons in the molecule: the methyl (-CH₃) and methylene (B1212753) (-CH₂) groups.[1] The integration of these signals reveals a 3:2 proton ratio, consistent with the structure of iodoethane.[1]

Assignment	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constant (J) in Hz
-CH₃	~1.85	Triplet	~7.4
-CH₂-	~3.16	Quartet	~7.4

¹³C NMR Spectroscopy Data

The proton-decoupled ¹³C NMR spectrum of iodoethane shows two signals, corresponding to the two carbon atoms in the molecule.[2]

Assignment	Chemical Shift (δ) in ppm
-C H₃	~-1.1
-C H₂-	~20.6

Experimental Protocol for NMR Spectroscopy

Sample Preparation:

• Dissolve approximately 5-25 mg of iodoethane in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃, or carbon tetrachloride, CCl₄) in a clean NMR tube.[3]

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).[1][2]

• Cap the NMR tube and gently invert it several times to ensure a homogeneous solution.

¹H NMR Acquisition:

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

• Shim the magnetic field to optimize its homogeneity.

• Acquire the ¹H NMR spectrum. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

¹³C NMR Acquisition:

• Following ¹H NMR acquisition, switch the spectrometer to the ¹³C frequency.

• A proton-decoupled pulse sequence is typically used to simplify the spectrum and enhance signal intensity.

• Due to the low natural abundance of ¹³C, a larger number of scans is required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

IR Spectroscopy Data

The IR spectrum of iodoethane can be obtained from a liquid film of the compound.[4] The characteristic absorption bands are summarized in the table below.[4]

Vibrational Mode	Wavenumber (cm⁻¹)
C-H stretch	~2880 - 3080
C-H bend/deformation	~1300 - 1500
C-C stretch	~1200
C-I stretch	~500 - 600

Experimental Protocol for IR Spectroscopy (ATR-FTIR)

Attenuated Total Reflectance (ATR) is a common sampling technique for liquid samples.

• Ensure the ATR crystal (e.g., diamond or germanium) is clean.[4]

• Acquire a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum.

• Place a small drop of iodoethane directly onto the ATR crystal.[2]

• Acquire the IR spectrum of the sample. Multiple scans are typically averaged to improve the signal-to-noise ratio.[4]

• After the measurement, clean the ATR crystal with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft tissue.[2]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It provides information about the molecular weight and elemental composition of a compound, as well as its fragmentation pattern.

Mass Spectrometry Data

The mass spectrum of iodoethane is typically obtained using Electron Ionization (EI). The major peaks observed are listed below.

m/z	Assignment	Relative Abundance
156	[CH₃CH₂I]⁺ (Molecular Ion, M⁺)	Base Peak
127	[I]⁺	High
29	[CH₃CH₂]⁺	High
27	[C₂H₃]⁺	Moderate

Experimental Protocol for Mass Spectrometry (Electron Ionization)

• Sample Introduction: Introduce a small amount of volatile liquid iodoethane into the mass spectrometer, typically through a heated inlet system coupled with a gas chromatograph (GC-MS) or a direct insertion probe.[5] The sample is vaporized in the ion source.[6]

• Ionization: The gaseous iodoethane molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing the ejection of an electron and the formation of a positively charged molecular ion ([CH₃CH₂I]⁺).[5][6]

• Fragmentation: The excess energy imparted during ionization causes the molecular ion to fragment into smaller, characteristic charged species.[6]

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is plotted against their m/z ratio to generate the mass spectrum.

Visualization of Spectroscopic Data Relationships

The following diagrams illustrate the relationships between the spectroscopic techniques and the structural information they provide for iodoethane.

Workflow of Spectroscopic Analysis of Iodoethane.

Mass Spectrometry Fragmentation of Iodoethane.

References

• 1. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 2. agilent.com [agilent.com]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]

hazards and safety precautions for handling iodoethane

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling Iodoethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards associated with iodoethane (ethyl iodide) and outlines detailed safety precautions and procedures for its handling in a laboratory setting. The information is intended for professionals in research, science, and drug development to ensure safe and compliant use of this chemical.

Chemical and Physical Properties

Iodoethane is a colorless, flammable liquid that decomposes upon exposure to air and light, turning yellow or reddish due to the formation of dissolved iodine.[1] It is a stable chemical but is incompatible with strong bases, magnesium, and strong oxidizing agents.[2]

Table 1: Physical and Chemical Properties of Iodoethane

Property	Value	Reference
Chemical Formula	C₂H₅I	[1]
Molar Mass	155.97 g/mol	[3][4]
Appearance	Colorless liquid	[1]
Odor	Characteristic	[3]
Density	1.940 g/mL at 25 °C	[1]
Melting Point	-111.10 °C to -108 °C	[1][3][4]
Boiling Point	69-73 °C	[2][4]
Solubility in Water	0.4 g/100ml at 20 °C (slow decomposition)	[3][4]
Vapor Density	5.38 (vs air)	[4]
Vapor Pressure	100 mmHg at 18 °C	[4]
Refractive Index	n20/D 1.513	[2][4]

Hazards Identification

Iodoethane is a hazardous substance with multiple risk factors. It is crucial to understand these hazards to implement appropriate safety measures.

Table 2: GHS Hazard Classifications for Iodoethane

Hazard Class	Category
Flammable Liquids	3
Acute Toxicity, Oral	4
Skin Corrosion/Irritation	2
Serious Eye Damage/Eye Irritation	2
Respiratory Sensitization	1
Skin Sensitization	1
Germ Cell Mutagenicity	2
Specific Target Organ Toxicity (Single Exposure)	3 (Respiratory system)

Source:[5][6][7]

Health Hazards:

• Harmful if swallowed or inhaled. [6][7][8]

• Causes skin and serious eye irritation. [5][7][9][10]

• May cause allergy or asthma symptoms or breathing difficulties if inhaled. [5][6][7][10]

• May cause an allergic skin reaction. [5][6][9][10]

• May cause respiratory irritation. [5][7][9][10]

• Suspected of causing genetic defects. [5][7][10]

• The substance may have effects on the central nervous system, liver, kidney, lungs, and thyroid.[5][9]

Fire and Explosion Hazards:

• Flammable liquid and vapor. [6] Vapors are heavier than air and may spread along floors, forming explosive mixtures with air at elevated temperatures.[9]

• Vapors may travel to a source of ignition and flash back.[7][10]

• Containers may explode when heated.[7][10][11]

• Combustion products include carbon monoxide, carbon dioxide, and hydrogen iodide.[7][9][10][11]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with iodoethane.

Handling

• Work under a chemical fume hood.[9]

• Avoid breathing vapors or mists.[5][6][9]

• Avoid contact with skin, eyes, and clothing.[7][10]

• Keep away from open flames, hot surfaces, and sources of ignition.[5][7][9][10]

• Use non-sparking tools and take precautionary measures against static discharge.[6][9]

• Do not eat, drink, or smoke when using this product.[5][6][10]

• Wash hands and face thoroughly after handling.[5][9][10]

Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8][9][10]

• Keep away from heat, sparks, and flame.[7][10]

• Protect from direct sunlight, moisture, and air.[2][7][8][10] Iodoethane should be stored in the presence of copper powder to avoid rapid decomposition.[1]

• Store locked up or in an area accessible only to qualified or authorized persons.[9]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling iodoethane.

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification
Eye/Face Protection	Safety glasses with side-shields or goggles. A face shield may also be required.
Skin Protection	Chemical-resistant gloves (e.g., Viton®, Butyl rubber). Long-sleeved clothing and a lab coat.
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[7][10] A filter respirator for organic gases and vapors adapted to the airborne concentration of the substance is recommended.[5]

Source:[5][6][7][9][10]

Experimental Protocols: General Handling Procedure

The following diagram outlines a general workflow for safely handling iodoethane in a laboratory setting.

Caption: General workflow for handling iodoethane.

Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

First Aid Measures

Table 4: First Aid for Iodoethane Exposure

Exposure Route	First Aid Measures
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing.[7][9][10] If not breathing, give artificial respiration.[7][8] Call a physician or poison control center.[9][10]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes.[7][8][9] Consult a physician if irritation persists.[7][9]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[7][8][9][10] Call an ophthalmologist.[9]
Ingestion	Do NOT induce vomiting. Rinse mouth.[5][10] Immediately make victim drink water (two glasses at most).[9] Never give anything by mouth to an unconscious person.[8] Call a physician or poison control center immediately.[10]

Spill and Leak Procedures

• Minor Spills:

  • Remove all ignition sources.[6][11]

  • Ensure adequate ventilation.[9][11]

  • Absorb spill with inert material (e.g., vermiculite, sand, or earth).[5][6][11]

  • Collect in a suitable, closed container for disposal.[7][8][10]

• Major Spills:

  • Evacuate the danger area.[9]

  • Alert emergency personnel.

  • Prevent entry into waterways, sewers, basements, or confined areas.

  • Wear self-contained breathing apparatus and full protective gear.[10][11]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8][10] Water mist may be used to cool closed containers.[7][10]

• Unsuitable Extinguishing Media: No information available.[10]

• Specific Hazards: Vapors can form explosive mixtures with air and may travel to an ignition source and flash back.[7][10][11] Containers may explode when heated.[7][10][11]

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.[7][10][11]

Toxicity Data

Table 5: Acute Toxicity of Iodoethane

Route	Species	Value	Reference
Oral LD50	Rat	330 mg/kg	[10]
Inhalation LC50	Rat	65 mg/L (0.5h) or 65,000 mg/m³/30min	[3][10][11]
Intraperitoneal LD50	Rat	330 mg/kg	[11]
Intraperitoneal LD50	Mouse	560 mg/kg	[11]
Subcutaneous LD50	Mouse	1000 mg/kg	[11]

Disposal Considerations

Dispose of iodoethane and contaminated materials in accordance with federal, state, and local environmental regulations. Waste must be disposed of as hazardous waste.[7][8][10] Do not let the product enter drains.[8][9]

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the hazards of iodoethane and the required safety precautions.

Caption: Iodoethane hazard and precaution relationship.

This guide is intended to provide comprehensive safety information for handling iodoethane. Always refer to the specific Safety Data Sheet (SDS) for the product you are using and consult with your institution's environmental health and safety department for any additional guidance.

References

• 1. Ethyl iodide - Wikipedia [en.wikipedia.org]
• 2. Iodoethane | 75-03-6 [chemicalbook.com]
• 3. Iodoethane | CH3CH2I | CID 6340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jnfuturechemical.com [jnfuturechemical.com]
• 5. echemi.com [echemi.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. fishersci.com [fishersci.com]
• 8. sodiumiodide.net [sodiumiodide.net]
• 9. chemicalbook.com [chemicalbook.com]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. chemstock.ae [chemstock.ae]

Iodoethane: A Cornerstone Precursor in Modern Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Iodoethane, also known as ethyl iodide, stands as a pivotal precursor in the landscape of organic synthesis. Its inherent reactivity, stemming from the polarized and relatively weak carbon-iodine bond, renders it an exceptional ethylating agent.[1] This attribute is instrumental in the construction of a diverse array of organic molecules, finding critical applications in the pharmaceutical, agrochemical, and specialty chemical industries.[2][3] This technical guide provides an in-depth exploration of iodoethane's role in key synthetic transformations, complete with detailed experimental protocols and visual workflows to support researchers in their laboratory endeavors.

Core Properties of Iodoethane

A thorough understanding of iodoethane's physicochemical properties is fundamental to its safe and effective application in synthesis. The following table summarizes its key quantitative data.

Property	Value	Reference(s)
Chemical Formula	C₂H₅I	[2]
Molecular Weight	155.97 g/mol	[4]
Appearance	Colorless to pale yellow liquid	[2][5]
Odor	Strong, ether-like	[2]
Boiling Point	71.5 - 73.3 °C	[6]
Melting Point	-111.10 °C	[6]
Density	1.9308 g/cm³ at 20 °C	[7]
Solubility in water	0.4 g/100 mL at 20 °C	[4][7]
Refractive Index (n_D)	1.513–1.514	[6]

Key Synthetic Applications and Experimental Protocols

Iodoethane's utility is showcased in a variety of fundamental organic reactions. The following sections provide detailed experimental protocols for some of the most significant transformations.

Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely employed method for the preparation of both symmetrical and unsymmetrical ethers. The reaction proceeds via an S(_N)2 mechanism, wherein an alkoxide nucleophile displaces the iodide ion from iodoethane.[8][9]

Experimental Protocol: Synthesis of Phenacetin

This protocol details the synthesis of phenacetin, an example of the Williamson ether synthesis, from acetaminophen (B1664979) and iodoethane.[4]

Materials:

• Acetaminophen (0.22 g)

• Finely pulverized potassium carbonate (K₂CO₃) (0.28 g)

• Butanone (3.0 mL)

• Iodoethane (0.28 mL)

• Water

• tert-Butyl methyl ether (TBME)

• Ethyl acetate

• Hexane (B92381)

• Stir bar

• 15-mL round-bottom flask

• Microscale water-cooled condenser

• Hot plate

• Separatory funnel

• Craig tube for recrystallization

Procedure:

• To a dry 15-mL round-bottom flask, add acetaminophen (0.22 g), finely pulverized potassium carbonate (0.28 g), a stir bar, and 3.0 mL of butanone.

• Carefully add 0.28 mL of iodoethane to the flask using a syringe.

• Attach a microscale water-cooled condenser and heat the mixture under reflux using a hot plate at a medium setting for 1 hour.

• After 1 hour, turn off the heat and allow the mixture to cool to room temperature.

• Add 4 mL of water to the flask and transfer the contents to a separatory funnel.

• Rinse the round-bottom flask four times with 1 mL of tert-butyl methyl ether (TBME) and add the rinsings to the separatory funnel.

• Cap the separatory funnel and shake the layers, venting periodically to release pressure.

• Allow the layers to separate and remove the lower aqueous layer.

• Wash the organic layer with water, separate the layers, and transfer the organic layer to a clean flask.

• Dry the organic layer over anhydrous sodium sulfate (B86663).

• Filter the solution to remove the drying agent and evaporate the solvent using a rotary evaporator to obtain the crude phenacetin.

• Recrystallize the crude product from a minimal amount of hot ethyl acetate, followed by the addition of hot hexane dropwise until the solution becomes cloudy, to yield pure phenacetin.[4]

Williamson Ether Synthesis Workflow.

Grignard Reagent Formation

Iodoethane is an excellent substrate for the preparation of Grignard reagents, which are powerful nucleophiles and bases in organic synthesis. The reaction involves the insertion of magnesium into the carbon-iodine bond.[10]

Experimental Protocol: Preparation of Ethylmagnesium Iodide

Materials:

• Magnesium turnings

• Iodine crystal (for activation)

• Iodoethane

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Round-bottom flask with a reflux condenser

• Dropping funnel

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Ensure all glassware is thoroughly dried to prevent the reaction of the Grignard reagent with water.

• Place magnesium turnings in the round-bottom flask under an inert atmosphere.

• Activate the magnesium by adding a small crystal of iodine. The disappearance of the iodine color indicates the activation of the magnesium surface.[1][11]

• Add a small amount of a solution of iodoethane in anhydrous diethyl ether to the magnesium. The reaction is initiated when bubbling is observed.

• Once the reaction has started, add the remaining iodoethane solution dropwise from the dropping funnel at a rate that maintains a gentle reflux.

• After the addition is complete, the mixture may be gently warmed for a short period to ensure the reaction goes to completion.[10] The resulting solution of ethylmagnesium iodide is then used in subsequent reactions.

Grignard Reagent Formation Workflow.

N-Alkylation of Amines

The reaction of iodoethane with primary or secondary amines is a direct method for the synthesis of ethylated amines. This reaction proceeds via nucleophilic substitution. To avoid over-alkylation, the stoichiometry of the reactants is a critical consideration.[12][13]

Experimental Protocol: N-Ethylation of 2-Pentanamine

This protocol details the N-alkylation of a primary amine with iodoethane.[14]

Materials:

• 2-Pentanamine

• Iodoethane

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous dimethylformamide (DMF)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with a magnetic stirrer

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-pentanamine (1.0 eq) in anhydrous dimethylformamide (DMF).

• Add anhydrous potassium carbonate (1.5 eq) to the solution.

• Slowly add iodoethane (1.1 eq) to the stirred suspension at room temperature.

• Stir the reaction mixture at room temperature for 24-48 hours. The progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, filter the mixture to remove the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield N-ethyl-2-pentanamine.[14]

References

• 1. adichemistry.com [adichemistry.com]
• 2. gauthmath.com [gauthmath.com]
• 3. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 4. gold-chemistry.org [gold-chemistry.org]
• 5. community.wvu.edu [community.wvu.edu]
• 6. Alkyl iodides reacts with `NaCN` to form alkyl cyanides plus a little amount of alkyl isocyanides. The reason for the formation two types of products is- [allen.in]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. Sustainable Synthesis of Omega-3 Fatty Acid Ethyl Esters from Monkfish Liver Oil | MDPI [mdpi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 13. benchchem.com [benchchem.com]
• 14. chemguide.co.uk [chemguide.co.uk]

Theoretical Insights into the Reactivity of Iodoethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the theoretical calculations governing the reactivity of iodoethane, a versatile ethylating agent.[1] By delving into the computational analysis of its primary reaction pathways—bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2)—this document provides a comprehensive overview for researchers in organic synthesis and drug development. The reactivity of iodoethane is significantly influenced by the strength of the carbon-iodine bond, which is the weakest among the haloethanes, making it a highly reactive substrate in nucleophilic substitution reactions.[2][3]

Core Reaction Mechanisms: SN2 and E2

Iodoethane primarily undergoes two competing reaction mechanisms: Sngcontent-ng-c4139270029="" class="ng-star-inserted">N2 and E2. The preferred pathway is dictated by factors such as the nature of the nucleophile/base, solvent, and temperature.[4] Theoretical calculations, particularly using Density Functional Theory (DFT), have been instrumental in elucidating the energetics and transition states of these reactions.

Bimolecular Nucleophilic Substitution (SN2)

The SN2 reaction is a single-step concerted process where a nucleophile attacks the electrophilic carbon atom from the backside, leading to an inversion of stereochemistry.[5] Computational studies have extensively modeled this pathway, providing insights into the transition state geometry and activation energies.

Bimolecular Elimination (E2)

The E2 reaction is also a one-step concerted mechanism in which a base abstracts a proton from a carbon adjacent to the carbon bearing the leaving group, resulting in the formation of a double bond.[6][7] The rate of the E2 reaction is dependent on the concentrations of both the substrate and the base.[7][8]

Quantitative Analysis of Iodoethane Reactivity

Theoretical calculations provide crucial quantitative data on the energetics of iodoethane's reactions. This data, primarily in the form of activation energies (Ea), allows for a comparative analysis of the feasibility of different reaction pathways under various conditions.

Reaction	Nucleophile/Base	Solvent	Computational Method	Activation Energy (Ea) (kcal/mol)	Reference
SN2	CN⁻	Gas Phase	CCSD(T)/pp/t//MP2/ECP/d	Barrier is lower than E2	[9]
SN2	CN⁻	Aqueous	CCSD(T)/pp/t//MP2/ECP/d	Barrier is lower than E2	[9]
E2	CN⁻	Gas Phase	CCSD(T)/pp/t//MP2/ECP/d	Barrier is higher than SN2	[9]
E2	CN⁻	Aqueous	CCSD(T)/pp/t//MP2/ECP/d	Barrier is higher than SN2	[9]

Note: Specific numerical values for the activation energies of iodoethane with CN⁻ were not available in the provided search results abstracts. The table reflects the qualitative findings of the comparative study.

Experimental Protocols for Studying Iodoethane Reactivity

Experimental validation is crucial for corroborating theoretical predictions. The following are detailed methodologies for key experiments used to investigate the kinetics and mechanisms of iodoethane reactions.

Protocol 1: Monitoring SN2 Kinetics using NMR Spectroscopy

This protocol is adapted from a study on the reaction of iodoalkanes with 1,4-diazabicyclo[2.2.2]octane (DABCO).[10][11][12]

Objective: To determine the rate constant of the SN2 reaction between iodoethane and a nucleophile (e.g., DABCO) by monitoring the change in concentration of reactants and products over time.

Materials:

• Iodoethane

• DABCO

• Deuterated solvent (e.g., Methanol-d4, Acetonitrile-d3, DMSO-d6)

• NMR tubes

• NMR spectrometer

Procedure:

• Prepare a stock solution of DABCO in the chosen deuterated solvent in an NMR tube.

• Insert a reference capillary with a known concentration of a standard for quantification.

• Equilibrate the NMR tube at the desired reaction temperature within the NMR spectrometer for at least 30 minutes.

• Record an initial ¹H NMR spectrum to determine the precise concentration of DABCO.

• Calculate the required volume of iodoethane to achieve the desired molar ratio.

• Inject the calculated volume of iodoethane into the NMR tube and start the kinetic measurement immediately.

• Acquire ¹H NMR spectra at regular time intervals.

• Process the spectra to determine the concentrations of reactants and products at each time point.

• The rate constant can be determined by fitting the concentration-time data to the appropriate rate law using software such as Berkeley Madonna.[10][11]

Protocol 2: Investigating E2 Product Distribution using Gas Chromatography (GC)

This protocol is based on the study of E2 elimination pathways of a secondary iodoalkane.[13]

Objective: To determine the product distribution of the E2 reaction of iodoethane with different bases.

Materials:

• Iodoethane

• Base (e.g., Sodium ethoxide, Potassium tert-butoxide)

• Anhydrous solvent (e.g., Ethanol, tert-Butanol)

• Round-bottom flask with reflux condenser

• Heating mantle

• Gas chromatograph (GC) with a suitable column

Procedure:

• In a round-bottom flask, dissolve the chosen base in the corresponding anhydrous alcohol with stirring.

• Add one molar equivalent of iodoethane to the reaction mixture.

• Heat the mixture to reflux for a specified period (e.g., 2-4 hours).

• Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by GC.

• Upon completion, cool the reaction mixture.

• The gaseous alkene product (ethene) can be collected or directly injected into the GC for analysis.

• Analyze the final product mixture by GC to determine the relative amounts of ethene and any substitution products.

Visualizing Reaction Pathways and Workflows

Graphical representations are invaluable for understanding complex reaction mechanisms and experimental designs.

References

• 1. Ethyl iodide - Wikipedia [en.wikipedia.org]
• 2. gauthmath.com [gauthmath.com]
• 3. savemyexams.com [savemyexams.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. E1 and E2 Reactions – Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. m.youtube.com [m.youtube.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. An experimental, computational, and uncertainty analysis study of the rates of iodoalkane trapping by DABCO in solution phase organic media - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP05286E [pubs.rsc.org]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for N-Ethylation of Amines using Iodoethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-alkylation of amines is a fundamental transformation in organic synthesis, crucial for the preparation of a wide array of valuable compounds, including active pharmaceutical ingredients (APIs), agrochemicals, and specialty chemicals. Among the various alkylating agents, iodoethane serves as a reactive and effective electrophile for the introduction of an ethyl group onto a nitrogen atom. The reaction proceeds via a nucleophilic substitution mechanism (SN2), where the lone pair of electrons on the amine's nitrogen atom attacks the electrophilic carbon of iodoethane, leading to the displacement of the iodide leaving group.[1]

This document provides detailed protocols for the N-ethylation of primary and secondary amines using iodoethane, covering both aliphatic and aromatic substrates. It includes tabulated quantitative data from various experimental setups to facilitate comparison and optimization, as well as detailed experimental procedures.

General Principles and Considerations

The N-ethylation of amines with iodoethane is a well-established reaction, but it is often complicated by over-alkylation.[2] The primary amine is initially ethylated to a secondary amine, which is often more nucleophilic than the starting material. This secondary amine can then compete with the primary amine for the remaining iodoethane, leading to the formation of a tertiary amine. Similarly, the tertiary amine can be further ethylated to form a quaternary ammonium (B1175870) salt.[2]

To achieve selective mono-N-ethylation, it is crucial to carefully control the reaction conditions. Key parameters to consider include:

• Stoichiometry: Using an excess of the amine relative to iodoethane can favor mono-alkylation by increasing the probability of iodoethane reacting with the starting amine.

• Base: A base is typically required to neutralize the hydroiodic acid (HI) byproduct formed during the reaction. The choice of base is critical; non-nucleophilic bases such as potassium carbonate (K₂CO₃) or triethylamine (B128534) (Et₃N) are often preferred to avoid competition with the amine substrate.

• Solvent: The choice of solvent influences the reaction rate and selectivity. Polar aprotic solvents like acetonitrile (B52724) (MeCN), dimethylformamide (DMF), and acetone (B3395972) are commonly used as they can accelerate SN2 reactions.[3]

• Temperature: The reaction temperature can be adjusted to control the reaction rate. Lower temperatures may be employed to improve selectivity and minimize over-alkylation, though this may require longer reaction times.

Quantitative Data Summary

The following tables summarize quantitative data for the N-ethylation of various primary and secondary amines with iodoethane under different reaction conditions.

Table 1: N-Ethylation of Primary Aliphatic Amines

Amine	Iodoethane (Equivalents)	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
Benzylamine (B48309)	1.1	Et₃N (1.5)	CH₂Cl₂	0 to RT	4	N-Ethylbenzylamine	~95	[4]
2-Pentanamine	1.1	K₂CO₃ (1.5)	DMF	RT	12	N-Ethyl-2-pentanamine	Not Specified	[1]

Table 2: N-Ethylation of Secondary Aliphatic Amines

Amine	Iodoethane (Equivalents)	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
Piperidine (B6355638)	1.1	None	Acetonitrile	RT	Several	N-Ethylpiperidine	77-83	[5]
Morpholine	1.0	K₂CO₃ (1.5)	Acetonitrile	Reflux	3	N-Ethylmorpholine	~92

Table 3: N-Ethylation of Aromatic Amines

Amine	Iodoethane (Equivalents)	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
Aniline (B41778) (as N-trifluoroacetyl)	4.0	KOH (4.0)	Acetone	Reflux	0.25	N-Ethylaniline	Good	[6]
2,6-Diethylaniline	1.0	(NH₄)HCO₂ (10)	2-Propanol/H₂O	RT	0.5	N-Ethyl-2,6-diethylaniline	Excellent

Note: The yields reported are isolated yields unless otherwise specified. Reaction conditions and yields can vary depending on the specific substrate and experimental setup.

Experimental Protocols

General Protocol for N-Ethylation of a Primary Aliphatic Amine (e.g., Benzylamine)

This protocol is adapted from the synthesis of N-ethylbenzylamine.[4]

Materials:

• Benzylamine

• Iodoethane

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of benzylamine (1.0 eq) in dichloromethane, add triethylamine (1.5 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add iodoethane (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford N-ethylbenzylamine.

General Protocol for N-Ethylation of a Secondary Aliphatic Amine (e.g., Piperidine)

This protocol is adapted from the synthesis of N-ethylpiperidine.[5]

Materials:

• Piperidine

• Iodoethane

• Acetonitrile (anhydrous)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Syringe pump (recommended for slow addition)

• Nitrogen inlet

• Rotary evaporator

Procedure:

• Prepare a 0.1 M solution of piperidine in anhydrous acetonitrile in a round-bottom flask under a nitrogen atmosphere.

• Slowly add 1.1 equivalents of iodoethane to the stirred solution over several hours at room temperature. A syringe pump is recommended for controlled addition.

• Continue to stir the reaction mixture at room temperature and monitor its progress by TLC.

• Once the reaction is complete, remove the acetonitrile and any excess reactants by rotary evaporation to yield the N-ethylpiperidinium iodide salt.

• To obtain the free base, dissolve the salt in water and basify with a suitable base (e.g., NaOH) followed by extraction with an organic solvent (e.g., diethyl ether). Dry the organic extract and evaporate the solvent.

Visualizations

Caption: General experimental workflow for the N-ethylation of amines using iodoethane.

Caption: Reaction pathway for N-ethylation and competing over-alkylation reactions.

References

• 1. A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. CN103012159B - Preparation method of N, N-diethyl aniline - Google Patents [patents.google.com]
• 4. N-Ethylbenzylamine synthesis - chemicalbook [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. A rapid method of N-alkylation of amines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Williamson Ether Synthesis of Diethyl Ether using Iodoethane

Introduction

The Williamson ether synthesis is a fundamental and versatile method in organic chemistry for the preparation of symmetrical and unsymmetrical ethers.[1][2][3][4] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where an alkoxide ion acts as a nucleophile and attacks an alkyl halide, displacing the halide to form an ether.[5] This application note provides a detailed protocol for the synthesis of diethyl ether through the reaction of sodium ethoxide with iodoethane. The procedure is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Reaction Principle

The synthesis of diethyl ether via the Williamson method involves two primary steps. First, a strong base is used to deprotonate ethanol (B145695), forming the sodium ethoxide nucleophile. Subsequently, the ethoxide ion attacks the electrophilic carbon of iodoethane in an SN2 reaction, resulting in the formation of diethyl ether and sodium iodide as a byproduct. For optimal results, primary alkyl halides are preferred as they minimize the competing elimination reaction.[4]

Data Presentation

Reactant and Product Properties

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL)
Ethanol	46.07	78	0.789
Sodium Hydride (60% dispersion in mineral oil)	40.00	-	0.92
Iodoethane	155.97	72	1.95
Diethyl Ether	74.12	34.6	0.713

Typical Reaction Parameters

Parameter	Value
Reaction Temperature	50-100 °C[1][2]
Reaction Time	1-8 hours[1][2]
Solvent	Anhydrous Tetrahydrofuran (B95107) (THF)
Expected Yield	50-95%[1][2]

Spectroscopic Data for Diethyl Ether

Spectroscopic Method	Characteristic Peaks
¹H NMR (CDCl₃)	δ 1.21 (t, 6H), 3.48 (q, 4H)
¹³C NMR (CDCl₃)	δ 15.35, 65.97
IR (neat)	~1120 cm⁻¹ (C-O stretch)

Experimental Protocol

Materials:

• Ethanol (anhydrous)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Iodoethane

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Apparatus for simple distillation

Procedure:

Step 1: Formation of Sodium Ethoxide

• Under an inert atmosphere (e.g., nitrogen or argon), add 1.1 equivalents of sodium hydride (60% dispersion in mineral oil) to a dry round-bottom flask containing anhydrous THF.

• Cool the flask in an ice bath.

• Slowly add 1.0 equivalent of anhydrous ethanol dropwise to the stirred suspension of sodium hydride in THF.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Stir the mixture until the evolution of hydrogen gas ceases, indicating the complete formation of sodium ethoxide.

Step 2: Williamson Ether Synthesis

• Cool the freshly prepared sodium ethoxide solution to 0 °C in an ice bath.

• Add 1.05 equivalents of iodoethane dropwise to the reaction mixture using an addition funnel over a period of 30 minutes.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the reaction mixture to reflux (approximately 65-70 °C) for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Step 3: Work-up and Purification

• After the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride to neutralize any unreacted sodium hydride and sodium ethoxide.

• Transfer the mixture to a separatory funnel and add water.

• Extract the aqueous layer with diethyl ether (or another suitable organic solvent) three times.

• Combine the organic extracts and wash them with a saturated aqueous solution of sodium chloride (brine).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• The crude diethyl ether can be purified by simple distillation, collecting the fraction boiling at approximately 34-35 °C.

Visualizations

Caption: Experimental workflow for the Williamson ether synthesis of diethyl ether.

Caption: Reaction mechanism of the Williamson ether synthesis.

References

• 1. byjus.com [byjus.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. gold-chemistry.org [gold-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. grokipedia.com [grokipedia.com]

Application Notes and Protocols: Preparation of Ethyl Magnesium Iodide from Iodoethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl magnesium iodide (C₂H₅MgI) is a versatile and widely utilized Grignard reagent in organic synthesis. Its utility lies in the nucleophilic character of the ethyl group, enabling the formation of carbon-carbon bonds through reactions with a variety of electrophiles, such as aldehydes, ketones, esters, and nitriles. This document provides detailed protocols for the preparation, and characterization of ethyl magnesium iodide from iodoethane, along with essential safety information and quantitative data. The successful synthesis of Grignard reagents is highly dependent on stringent anhydrous and anaerobic conditions to prevent their decomposition by water and oxygen.

Data Presentation

The following table summarizes the key quantitative parameters for the synthesis of ethyl magnesium iodide.

Parameter	Value	Notes
Reagents
Iodoethane (C₂H₅I)	31.9 g (0.205 mol)	Limiting reagent
Magnesium (Mg) turnings	5.0 g (0.206 mol)	Slight excess is recommended
Anhydrous Diethyl Ether (Et₂O)	100 mL	Anhydrous THF can also be used
Iodine (I₂)	1-2 small crystals	For activation of magnesium
Reaction Conditions
Temperature	30-40 °C (gentle reflux)	Reaction is exothermic
Reaction Time	1 - 2 hours
Atmosphere	Anhydrous Nitrogen or Argon	Essential to prevent degradation
Expected Outcome
Typical Yield	90-96%	Based on iodoethane
Appearance	Grayish, slightly cloudy solution
Typical Concentration	~1.0 - 2.0 M	Dependent on solvent volume

Experimental Protocols

Preparation of Ethyl Magnesium Iodide

This protocol details the laboratory-scale synthesis of ethyl magnesium iodide. All glassware must be rigorously dried in an oven at >120°C overnight and assembled hot under a stream of dry nitrogen or argon to ensure all moisture is excluded.

Materials:

• Three-necked round-bottom flask (250 mL)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Schlenk line or nitrogen/argon inlet

• Syringes and needles

• Magnesium turnings

• Iodoethane

• Anhydrous diethyl ether (or THF)

• Iodine crystals

Procedure:

• Apparatus Setup: Assemble the dry three-necked flask with the reflux condenser, dropping funnel, and a nitrogen/argon inlet. Ensure all joints are well-sealed. Place a magnetic stir bar in the flask.

• Magnesium Activation: Add the magnesium turnings (5.0 g) to the flask. Add one or two small crystals of iodine. The iodine will help to activate the surface of the magnesium by reacting with the passivating layer of magnesium oxide.[1]

• Initiation of Reaction: Add approximately 10 mL of anhydrous diethyl ether to the flask, enough to cover the magnesium turnings. In the dropping funnel, prepare a solution of iodoethane (31.9 g) in 90 mL of anhydrous diethyl ether.

• Add a small amount (approx. 5 mL) of the iodoethane solution from the dropping funnel to the magnesium suspension. The reaction should initiate within a few minutes, indicated by the disappearance of the iodine color, gentle bubbling, and the formation of a grayish, cloudy solution. If the reaction does not start, gentle warming with a water bath or heating mantle may be required.

• Addition of Iodoethane: Once the reaction has started, add the remaining iodoethane solution dropwise from the funnel at a rate that maintains a gentle reflux of the diethyl ether. The reaction is exothermic, and the addition rate should be controlled to prevent vigorous boiling. An ice-water bath can be used to moderate the reaction if necessary.

• Completion of Reaction: After the addition is complete, continue to stir the mixture and maintain a gentle reflux for an additional 1-2 hours to ensure the complete reaction of the magnesium. The final solution should be a grayish, slightly cloudy liquid.

• Storage: The prepared ethyl magnesium iodide solution should be used immediately or stored under an inert atmosphere in a sealed, dry container.

Determination of Ethyl Magnesium Iodide Concentration by Titration

It is crucial to determine the exact concentration of the Grignard reagent before its use in subsequent reactions. A common method is titration with a standard solution of iodine.

Materials:

• Dry Schlenk flask or vial with a septum

• Magnetic stirrer and stir bar

• Syringes (1 mL and 5 mL)

• Iodine (I₂)

• Anhydrous lithium chloride (LiCl)

• Anhydrous tetrahydrofuran (B95107) (THF)

Procedure:

• Prepare Titration Solution: In a dry, nitrogen-flushed flask, prepare a 0.5 M solution of LiCl in anhydrous THF. To a separate dry, nitrogen-flushed vial, add a precisely weighed amount of iodine (e.g., 100 mg, 0.394 mmol). Dissolve the iodine in 1 mL of the 0.5 M LiCl/THF solution. The solution will be dark brown.[2]

• Titration Setup: Cool the iodine solution to 0°C in an ice bath.

• Titration: Using a 1 mL syringe, carefully add the prepared ethyl magnesium iodide solution dropwise to the stirred iodine solution. The endpoint is reached when the brown color of the iodine just disappears, and the solution becomes colorless or light yellow.[2]

• Calculation: Record the volume of the Grignard reagent added. The concentration can be calculated using the following formula:

  Molarity of EtMgI = (moles of I₂) / (Volume of EtMgI added in L)

  For example, if 0.45 mL of the Grignard solution was required to titrate 100 mg (0.394 mmol) of iodine, the concentration would be:

  0.394 mmol / 0.45 mL = 0.876 M

Visualizations

Chemical Reaction Pathway

The formation of a Grignard reagent proceeds via an oxidative insertion of magnesium into the carbon-halogen bond.

Caption: Reaction pathway for the formation of ethyl magnesium iodide.

Experimental Workflow

The following diagram outlines the key steps in the preparation and subsequent use of ethyl magnesium iodide.

Caption: Experimental workflow for ethyl magnesium iodide synthesis.

Safety and Handling

• Anhydrous Conditions: Grignard reagents react violently with protic solvents such as water and alcohols. All glassware and reagents must be scrupulously dry.[3] The reaction must be carried out under an inert atmosphere (nitrogen or argon).

• Flammability: Diethyl ether and THF are highly flammable and volatile. Ensure the absence of any open flames or spark sources in the laboratory.[4]

• Exothermic Reaction: The formation of Grignard reagents is highly exothermic. An ice-water bath should be kept on hand to control the reaction temperature, especially during the initiation and addition phases.

• Personal Protective Equipment (PPE): Safety goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves must be worn at all times.

• Work-up: The quenching of the reaction with aqueous solutions can be vigorous. The quenching agent should be added slowly and with cooling.

Troubleshooting

• Reaction Fails to Initiate:

  • Ensure all glassware and reagents are perfectly dry.

  • The magnesium surface may be passivated. Try crushing a few turnings with a dry glass rod to expose a fresh surface.

  • A small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) can be added to activate the magnesium.

  • Gentle warming with a heat gun or water bath can help initiate the reaction.

• Low Yield:

  • Inadequate drying of the apparatus or reagents is a common cause.

  • The iodoethane may be of poor quality.

  • The reaction may not have gone to completion; ensure sufficient reflux time.

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. allen.in [allen.in]
• 4. benchchem.com [benchchem.com]

Iodoethane: A Versatile Reagent in the Synthesis of Pharmaceutical Intermediates

Introduction

Iodoethane, also known as ethyl iodide, is a highly reactive organoiodine compound that serves as a crucial ethylating agent in the synthesis of a wide array of pharmaceutical intermediates. Its utility stems from the relatively weak carbon-iodine bond, which makes the ethyl group readily available for nucleophilic substitution reactions. This reactivity allows for the introduction of an ethyl group onto various heteroatoms, such as oxygen, nitrogen, and sulfur (O-, N-, and S-alkylation), as well as carbon atoms (C-alkylation), a fundamental transformation in the construction of complex drug molecules. This document provides detailed application notes and experimental protocols for the use of iodoethane in the synthesis of key pharmaceutical intermediates, highlighting its role in O-alkylation, N-alkylation, and C-alkylation reactions.

Physicochemical Properties of Iodoethane

A thorough understanding of the physicochemical properties of iodoethane is essential for its safe handling and effective use in synthesis.

Property	Value
Molecular Formula	C₂H₅I
Molecular Weight	155.97 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Ethereal
Boiling Point	72.3 °C
Melting Point	-108 °C
Density	1.94 g/mL at 25 °C
Solubility in water	4 g/L at 20 °C
Solubility in organic solvents	Miscible with ethanol (B145695), ether, and other common organic solvents

Application Notes and Protocols

O-Alkylation: Synthesis of Phenacetin

Iodoethane is widely employed in the Williamson ether synthesis to form ether linkages, a common structural motif in many pharmaceutical compounds. A classic example is the synthesis of phenacetin, a pain-relieving and fever-reducing drug, from acetaminophen.

Reaction: Williamson Ether Synthesis

Caption: O-Alkylation of Acetaminophen to Phenacetin.

Experimental Protocol: Synthesis of Phenacetin

• Materials:

  • Acetaminophen: 1.51 g (10 mmol)

  • Anhydrous potassium carbonate (K₂CO₃): 2.76 g (20 mmol)

  • Iodoethane: 1.2 mL (15 mmol)

  • 2-Butanone (MEK): 25 mL

  • 5% Sodium hydroxide (B78521) (NaOH) solution

  • Saturated sodium chloride (brine) solution

  • Anhydrous sodium sulfate (B86663) (Na₂SO₄)

  • Ethanol (for recrystallization)

• Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add acetaminophen, potassium carbonate, and 2-butanone.

  • Add iodoethane to the mixture.

  • Heat the reaction mixture to reflux and maintain for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

  • Transfer the filtrate to a separatory funnel and wash sequentially with 5% NaOH solution (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure.

  • Recrystallize the crude product from hot ethanol to obtain pure phenacetin.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Yield (%)
Acetaminophen	151.16	1.51 g	10	-
Iodoethane	155.97	1.2 mL (2.33 g)	15	-
Potassium Carbonate	138.21	2.76 g	20	-
Phenacetin	179.22	-	-	~85-95

N-Alkylation: Synthesis of N-Ethyl-p-toluenesulfonamide

N-alkylation is a critical reaction for the synthesis of many pharmaceutical intermediates, including sulfonamides, which are present in a variety of drugs. Iodoethane serves as an effective ethylating agent for the nitrogen atom of sulfonamides.

Reaction: N-Ethylation of a Sulfonamide

Caption: N-Alkylation of p-Toluenesulfonamide.

Experimental Protocol: Synthesis of N-Ethyl-p-toluenesulfonamide

• Materials:

  • p-Toluenesulfonamide: 1.71 g (10 mmol)

  • Anhydrous potassium carbonate (K₂CO₃): 1.66 g (12 mmol)

  • Iodoethane: 0.96 mL (12 mmol)

  • Dimethylformamide (DMF): 20 mL

  • Water

  • Ethyl acetate (B1210297)

• Procedure:

  • In a 50 mL round-bottom flask, dissolve p-toluenesulfonamide in DMF.

  • Add potassium carbonate to the solution and stir the suspension.

  • Add iodoethane dropwise to the mixture at room temperature.

  • Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring by TLC.

  • After completion, cool the reaction mixture and pour it into ice-water (100 mL).

  • Extract the aqueous mixture with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography or recrystallization.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Yield (%)
p-Toluenesulfonamide	171.21	1.71 g	10	-
Iodoethane	155.97	0.96 mL (1.87 g)	12	-
Potassium Carbonate	138.21	1.66 g	12	-
N-Ethyl-p-toluenesulfonamide	199.27	-	-	Typically >90

C-Alkylation: Synthesis of an Intermediate for Phenobarbital

C-alkylation of active methylene (B1212753) compounds is a fundamental carbon-carbon bond-forming reaction. Iodoethane is used to introduce an ethyl group at the α-position of malonic esters, a key step in the synthesis of barbiturates like phenobarbital.

Reaction: C-Alkylation of Diethyl Phenylmalonate

Caption: C-Alkylation of Diethyl Phenylmalonate.

Experimental Protocol: Synthesis of Diethyl Ethylphenylmalonate

• Materials:

  • Diethyl phenylmalonate: 2.36 g (10 mmol)

  • Sodium ethoxide (NaOEt): 0.75 g (11 mmol)

  • Iodoethane: 0.9 mL (11 mmol)

  • Anhydrous ethanol: 30 mL

  • Dilute hydrochloric acid (HCl)

  • Diethyl ether

• Procedure:

  • Prepare a solution of sodium ethoxide in anhydrous ethanol in a flame-dried round-bottom flask under an inert atmosphere.

  • Add diethyl phenylmalonate to the sodium ethoxide solution and stir until the enolate is formed.

  • Add iodoethane to the reaction mixture and reflux for 2-3 hours.

  • Monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture and neutralize with dilute HCl.

  • Remove the ethanol under reduced pressure.

  • Extract the residue with diethyl ether, wash the organic layer with water and brine, and dry over anhydrous Na₂SO₄.

  • Evaporate the solvent to obtain the crude diethyl ethylphenylmalonate, which can be purified by vacuum distillation.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Amount	Moles (mmol)	Yield (%)
Diethyl phenylmalonate	236.27	2.36 g	10	-
Iodoethane	155.97	0.9 mL (1.75 g)	11	-
Sodium Ethoxide	68.05	0.75 g	11	-
Diethyl ethylphenylmalonate	264.32	-	-	~80-90

Safety, Handling, and Disposal

Iodoethane is a flammable, toxic, and light-sensitive compound that requires careful handling in a well-ventilated fume hood.[1]

Personal Protective Equipment (PPE):

• Safety goggles or a face shield.

• Chemical-resistant gloves (e.g., nitrile).

• Flame-retardant lab coat.

Handling:

• Store in a cool, dry, dark place away from heat and ignition sources.

• Keep containers tightly closed and protected from light.[1]

• Avoid inhalation of vapors and contact with skin and eyes.

• Ground and bond containers when transferring material to prevent static discharge.

Spill and Waste Disposal:

• In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.

• Do not dispose of iodoethane or its waste down the drain.[2]

• Contaminated labware should be decontaminated by rinsing with a suitable solvent (e.g., acetone), and the rinsate should be collected as hazardous waste.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Caption: General Experimental Workflow for Ethylation using Iodoethane.

Iodoethane is a valuable and versatile reagent for the introduction of ethyl groups in the synthesis of pharmaceutical intermediates. Its high reactivity allows for efficient O-, N-, and C-alkylation reactions under relatively mild conditions. By following established protocols and adhering to strict safety precautions, researchers and drug development professionals can effectively utilize iodoethane to construct complex molecular architectures essential for the development of new therapeutic agents.

References

• 1. chemistry.nd.edu [chemistry.nd.edu]
• 2. thieme-connect.de [thieme-connect.de]

Application Notes and Protocols for the Ethylation of Phenols with Iodoethane and Potassium Carbonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ethylation of phenols is a fundamental organic transformation that results in the formation of ethyl phenyl ethers. This reaction, a classic example of the Williamson ether synthesis, is of significant importance in the pharmaceutical and chemical industries for the synthesis of a wide array of compounds. The process involves the deprotonation of a phenol (B47542) by a base to form a phenoxide ion, which then acts as a nucleophile and attacks an ethylating agent, such as iodoethane, in an S_N2 reaction. Potassium carbonate (K₂CO₃) is a commonly employed base for this transformation due to its mildness, affordability, and suitable basicity for deprotonating phenols. This document provides detailed application notes and experimental protocols for the ethylation of phenols using iodoethane and potassium carbonate.

Reaction Mechanism

The ethylation of a phenol with iodoethane in the presence of potassium carbonate proceeds via a Williamson ether synthesis. The reaction mechanism involves two key steps:

• Deprotonation of the Phenol: The phenolic proton is acidic and reacts with the base, potassium carbonate, to form a potassium phenoxide salt.

• Nucleophilic Attack: The resulting phenoxide ion is a potent nucleophile that attacks the electrophilic carbon of iodoethane in a bimolecular nucleophilic substitution (S_N2) reaction, displacing the iodide ion and forming the ethyl phenyl ether.

Quantitative Data Summary

The following table summarizes typical reaction components and conditions for the ethylation of various phenolic substrates using iodoethane and potassium carbonate, based on literature examples.

Phenolic Substrate	Iodoethane (Equivalents)	Potassium Carbonate (Equivalents)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Acetaminophen (B1664979)	1.44	2.10	2-Butanone (B6335102)	Reflux	1	78	[1]
p-Cresol	N/A	Strong enough base	Acetone (B3395972)	Reflux	N/A	N/A	[2]
tert-butyl-4-hydroxyphenylcarbamate	3.0	3.0	Acetone	Reflux	12	40	[3]

Note: "N/A" indicates data not specified in the cited source.

Experimental Protocols

General Protocol for the Ethylation of a Phenol

This protocol provides a general procedure for the ethylation of a phenolic compound. The specific amounts of reagents and reaction parameters may need to be optimized for different substrates.

Materials:

• Phenolic substrate (1.0 eq)

• Iodoethane (1.5 - 3.0 eq)

• Anhydrous potassium carbonate (2.0 - 3.0 eq), finely pulverized

• Anhydrous solvent (e.g., acetone, 2-butanone, acetonitrile, or DMF)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, glassware for extraction and chromatography)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the phenolic substrate (1.0 eq) and anhydrous potassium carbonate (2.0 - 3.0 eq).

• Solvent Addition: Add a suitable anhydrous solvent (e.g., acetone or 2-butanone) to the flask. The volume should be sufficient to ensure effective stirring.

• Addition of Iodoethane: Add iodoethane (1.5 - 3.0 eq) to the reaction mixture.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Filter the solid potassium carbonate and potassium iodide.

  • Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator.

  • Dissolve the residue in an organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether) and wash with water and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by a suitable method, such as column chromatography or recrystallization, to obtain the pure ethyl phenyl ether.

Specific Protocol: Synthesis of Phenacetin from Acetaminophen

This protocol details the synthesis of phenacetin, a common example of the ethylation of a phenol.[4][5][6]

Materials:

• Acetaminophen (0.22 g)[4]

• Iodoethane (0.28 mL)[4]

• Anhydrous potassium carbonate (0.28 g), finely pulverized[4]

• 2-Butanone (3.0 mL)[4]

• 15-mL round-bottom flask

• Microscale water-cooled condenser

• Hot plate with stirring capability

• Magnetic stir bar

Procedure:

• Reaction Setup: In a dry 15-mL round-bottom flask containing a magnetic stir bar, combine acetaminophen (0.22 g) and finely pulverized potassium carbonate (0.28 g).[4]

• Reagent Addition: Add 3.0 mL of 2-butanone to the flask, followed by the careful addition of 0.28 mL of iodoethane using a syringe.[4]

• Reflux: Attach a microscale water-cooled condenser and heat the mixture to a gentle reflux on a hot plate with stirring for 1 hour.[4]

• Cooling and Quenching: After 1 hour, turn off the heat and allow the mixture to cool to room temperature. Add 4 mL of water to the flask.[4]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., tert-butyl methyl ether).[4] Combine the organic layers.

• Washing: Wash the combined organic layers with 5% aqueous sodium hydroxide (B78521) solution to remove any unreacted acetaminophen, followed by a wash with brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude phenacetin.[5]

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain pure phenacetin.[1][4]

Workflow and Process Diagrams

Experimental Workflow

The following diagram illustrates the general workflow for the ethylation of phenols.

Safety Precautions

• Iodoethane is a lachrymator and a potential alkylating agent; handle it in a well-ventilated fume hood.

• Phenols and their derivatives can be corrosive and toxic; wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Organic solvents are flammable; avoid open flames and use a heating mantle or oil bath for heating.

• Potassium carbonate is a mild base but can cause irritation upon contact with skin or eyes.

References

• 1. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. gold-chemistry.org [gold-chemistry.org]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. youtube.com [youtube.com]

Application Note: Ethylation of Carboxylic Acids Using Iodoethane for GC-MS Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds. However, direct analysis of polar molecules such as carboxylic acids is challenging due to their low volatility, poor thermal stability, and tendency to adsorb onto the chromatographic column, leading to poor peak shape and low sensitivity.

To overcome these limitations, derivatization is employed to convert the polar carboxyl group into a less polar, more volatile ester. This application note provides a detailed protocol for the ethylation of carboxylic acids using iodoethane. This method is robust, efficient, and suitable for a wide range of carboxylic acids, including fatty acids and other organic acids encountered in biological and pharmaceutical research.

Principle of the Reaction: The ethylation of carboxylic acids with iodoethane proceeds via a bimolecular nucleophilic substitution (SN2) reaction.[1][2] The process involves two key steps:

• Deprotonation: The acidic proton of the carboxylic acid is first removed by a mild, non-nucleophilic base, such as potassium carbonate (K₂CO₃), to form a highly nucleophilic carboxylate anion.[3][4]

• Nucleophilic Attack: The carboxylate anion then acts as a nucleophile, attacking the electrophilic carbon atom of iodoethane. This occurs in a single, concerted step where the carboxylate forms a new bond with the ethyl group, and the iodide ion is displaced as the leaving group.[1][5]

The use of a polar aprotic solvent, such as acetonitrile (B52724) or N,N-dimethylformamide (DMF), is recommended as it effectively solvates the potassium cation while leaving the carboxylate anion relatively "naked," thereby increasing its reactivity and promoting a faster reaction rate.[5][6]

Caption: Reaction pathway for the base-catalyzed ethylation of a carboxylic acid.

Experimental Protocol

This protocol provides a general procedure for the ethylation of a carboxylic acid sample. Reagent volumes may need to be optimized based on the specific analyte concentration and matrix.

1. Materials and Reagents

• Analyte: Carboxylic acid sample (e.g., fatty acid standard, lipid extract).

• Derivatization Reagent: Iodoethane (CH₃CH₂I), 99% or higher purity.

• Base: Anhydrous potassium carbonate (K₂CO₃), powdered.

• Solvent: Acetonitrile (CH₃CN) or N,N-Dimethylformamide (DMF), anhydrous grade.

• Extraction Solvent: n-Hexane or Ethyl Acetate, GC grade.

• Quenching Solution: Deionized water.

• Drying Agent: Anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Internal Standard (Optional): A suitable deuterated carboxylic acid or an odd-chain fatty acid not present in the sample.

• Glassware: 2 mL screw-cap reaction vials with PTFE-lined septa, pipettes, volumetric flasks.

• Equipment: Heating block or water bath, vortex mixer, centrifuge, gas chromatograph with mass spectrometer (GC-MS).

2. Derivatization Procedure

• Sample Preparation: Accurately weigh approximately 1 mg of the carboxylic acid sample (or a dried extract) into a 2 mL reaction vial. If using an internal standard, add it at this stage.

• Dissolution: Add 500 µL of anhydrous acetonitrile to the vial. Vortex for 30 seconds to dissolve the sample completely.

• Addition of Base: Add approximately 5 mg of anhydrous potassium carbonate powder to the vial. The K₂CO₃ should be in excess to ensure complete deprotonation.

• Addition of Iodoethane: Add 50 µL of iodoethane to the reaction mixture.

• Reaction: Tightly cap the vial and vortex briefly. Place the vial in a heating block or water bath set to 70 °C for 30 minutes.[7]

• Cooling: After incubation, remove the vial from the heat source and allow it to cool to room temperature.

• Extraction:

  • Add 500 µL of deionized water to quench the reaction and dissolve the potassium salts.

  • Add 500 µL of n-hexane (or ethyl acetate) to the vial.

  • Vortex vigorously for 1 minute to extract the ethyl esters into the organic layer.

• Phase Separation: Centrifuge the vial at 2,000 x g for 5 minutes to achieve clear separation of the aqueous and organic layers.

• Sample Transfer: Carefully transfer the upper organic layer (containing the ethyl ester derivatives) to a clean GC vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for injection into the GC-MS system.

Caption: Experimental workflow for ethylation of carboxylic acids for GC-MS analysis.

Quantitative Data & Parameters

The following tables provide typical parameters for the derivatization reaction and subsequent GC-MS analysis. Optimization may be required depending on the specific analytes and instrumentation.

Table 1: Typical Derivatization Reaction Parameters

Parameter	Recommended Value / Condition	Notes
Sample Amount	0.5 - 2.0 mg	Or dried equivalent of a liquid extract.
Solvent	Acetonitrile or DMF	500 µL
Base	Anhydrous K₂CO₃	~5 mg (molar excess)
Reagent	Iodoethane	50 µL (molar excess)
Temperature	60 - 80 °C	70 °C is a good starting point.
Time	20 - 60 minutes	30 minutes is typically sufficient.[8]
Extraction Solvent	n-Hexane or Ethyl Acetate	500 µL

Table 2: Typical GC-MS Analysis Parameters for Fatty Acid Ethyl Esters (FAEEs)

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Injection Volume	1 µL
Injector Mode	Splitless
Injector Temp.	250 °C
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Oven Program	Start at 60 °C, hold 1 min. Ramp to 200 °C @ 15 °C/min. Ramp to 300 °C @ 10 °C/min, hold 5 min.
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-550) or Selected Ion Monitoring (SIM) for target analysis

Note: The GC oven program should be optimized to ensure adequate separation of all analytes of interest. Fatty acid ethyl esters typically show characteristic fragment ions, such as m/z 88 from McLafferty rearrangement, which can be used for identification in SIM mode.[9]

References

• 1. SN2 reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. reddit.com [reddit.com]
• 4. fujc.pp.ua [fujc.pp.ua]
• 5. youtube.com [youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. uakron.edu [uakron.edu]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. tdx.cat [tdx.cat]

Application Notes and Protocols for C-Ethylation of Enolates with Iodoethane

Introduction

The carbon-carbon bond-forming reaction is a cornerstone of organic synthesis, pivotal in the construction of complex molecular architectures for pharmaceuticals and materials science. The alkylation of enolates, specifically C-alkylation, represents one of the most fundamental and widely utilized methods for creating new C-C bonds. This process involves the deprotonation of a carbonyl compound at the α-carbon to form a nucleophilic enolate, which then undergoes a substitution reaction with an electrophile, such as an alkyl halide.

This application note provides a detailed overview of the reaction conditions for the C-ethylation of ketone and ester enolates using iodoethane. It explores the critical factors that govern the regioselectivity of enolate formation—kinetic versus thermodynamic control—and provides standardized protocols for conducting these reactions.

Controlling Regioselectivity: Kinetic vs. Thermodynamic Enolates

For unsymmetrical ketones, the choice of reaction conditions dictates which α-proton is removed, leading to either the kinetic or the thermodynamic enolate. This choice is crucial for controlling the regiochemical outcome of the subsequent ethylation.[1]

• Kinetic Control: Favors the formation of the less substituted, less sterically hindered enolate. This enolate forms faster but is typically less stable. These conditions are achieved by using a strong, sterically hindered base (e.g., Lithium Diisopropylamide - LDA) at very low temperatures (typically -78 °C) in an aprotic solvent. The deprotonation is rapid, quantitative, and irreversible under these conditions.[2][3]

• Thermodynamic Control: Promotes the formation of the more substituted, more stable enolate. This is achieved under conditions that allow for equilibration between the possible enolates. Weaker bases (e.g., sodium ethoxide, sodium hydride), higher temperatures (room temperature or above), and longer reaction times favor the formation of the more stable thermodynamic product.[2]

The selection between these pathways is a critical decision in the synthesis design, as illustrated in the workflow below.

Caption: Workflow for the C-ethylation of an unsymmetrical carbonyl compound.

Summary of Reaction Conditions

The efficiency and selectivity of C-ethylation are highly dependent on the substrate, base, solvent, and temperature. The following table summarizes various conditions reported for the C-ethylation of enolates with iodoethane and related electrophiles.

Starting Material	Base (Equivalents)	Solvent	Temperature (°C)	Electrophile	Product	Yield (%)	Control Type
Cyclohexanone (B45756)	LDA (1.1)	THF	-78 to 0	Iodoethane	2-Ethylcyclohexanone	~80-95	Kinetic
2-Methylcyclohexanone	LDA (1.1)	THF	-78	Iodoethane	2-Ethyl-6-methylcyclohexanone	Major Product	Kinetic[4]
2-Methylcyclohexanone	NaOEt (catalytic)	Ethanol (B145695)	25	Iodoethane	2-Ethyl-2-methylcyclohexanone	Major Product	Thermodynamic[4]
Ethyl Acetate	LDA (1.1)	THF	-78	Iodoethane	Ethyl Butanoate	~70-85	N/A
Diethyl Malonate	NaOEt (1.0)	Ethanol	25-78	Iodoethane	Diethyl 2-ethylmalonate	High	N/A (Stabilized)[5]
Ethyl Cyclohexanecarboxylate	LDA	THF	-78	Iodomethane	Ethyl 1-methylcyclohexanecarboxylate	91	N/A[5]

Note: Yields are approximate and can vary based on specific experimental execution and purification methods. The example using Iodomethane is included to illustrate the high efficiency of alkylating ester enolates under similar conditions.

Detailed Experimental Protocols

Protocol 1: Kinetic C-Ethylation of Cyclohexanone

This protocol describes the formation of the kinetic enolate of cyclohexanone and its subsequent reaction with iodoethane to yield 2-ethylcyclohexanone.

Materials:

• Diisopropylamine (B44863)

• n-Butyllithium (n-BuLi) in hexanes

• Tetrahydrofuran (THF), anhydrous

• Cyclohexanone

• Iodoethane

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

Procedure:

• Preparation of LDA: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), dissolve diisopropylamine (1.1 equivalents) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 equivalents) dropwise via syringe. Stir the solution at -78 °C for 15 minutes, then allow it to warm to 0 °C and stir for an additional 30 minutes to ensure complete formation of Lithium Diisopropylamide (LDA).

• Enolate Formation: Cool the freshly prepared LDA solution back down to -78 °C.

• Add a solution of cyclohexanone (1.0 equivalent) in anhydrous THF dropwise to the LDA solution.

• Stir the resulting mixture at -78 °C for 1 hour to ensure the complete and irreversible formation of the kinetic lithium enolate.[4]

• Alkylation: Add iodoethane (1.2 equivalents) dropwise to the enolate solution at -78 °C.

• Allow the reaction mixture to stir at -78 °C for 1-2 hours, then let it slowly warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent in vacuo using a rotary evaporator.

• Purify the crude product via flash column chromatography or distillation to obtain pure 2-ethylcyclohexanone.

Protocol 2: C-Ethylation of a Stabilized Enolate (Diethyl Malonate)

This protocol utilizes a weaker base at room temperature, suitable for highly acidic dicarbonyl compounds.

Materials:

• Sodium metal or Sodium Ethoxide (NaOEt)

• Ethanol, absolute

• Diethyl malonate

• Iodoethane

• Hydrochloric acid (HCl), dilute

• Sodium bicarbonate solution, saturated

• Brine

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• Enolate Formation: In a flame-dried round-bottom flask under an inert atmosphere, prepare a solution of sodium ethoxide (1.0 equivalent) in absolute ethanol. (Alternatively, carefully add clean sodium metal to ethanol).

• To the stirred ethoxide solution, add diethyl malonate (1.0 equivalent) dropwise at room temperature. The formation of the sodium enolate is rapid.[5]

• Alkylation: Attach a reflux condenser and add iodoethane (1.1 equivalents) to the reaction mixture.

• Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction by TLC.

• Work-up and Purification: After cooling to room temperature, carefully neutralize the mixture with dilute HCl.

• Remove the ethanol using a rotary evaporator.

• Add water to the residue and extract the product with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• The resulting crude diethyl 2-ethylmalonate can be purified by vacuum distillation.

Factors Influencing C- vs. O-Alkylation

While C-alkylation is generally favored, O-alkylation can sometimes be a competing side reaction. Several factors influence this ratio:

• Solvent: Polar aprotic solvents (like THF, DME) tend to favor C-alkylation.[6]

• Counter-ion: Smaller, "harder" cations like Li⁺ coordinate more tightly to the oxygen atom, favoring C-alkylation.[6]

• Leaving Group: "Softer" leaving groups, such as iodide in iodoethane, are excellent for promoting C-alkylation via an Sₙ2 pathway with orbital control.[6][7] Harder electrophiles are more prone to O-alkylation.

References

• 1. fiveable.me [fiveable.me]
• 2. Thermodynamic vs Kinetic Enolates – Organic Chemistry Academy [ochemacademy.com]
• 3. youtube.com [youtube.com]
• 4. 9.7. Enolate alkylation | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. ch.ic.ac.uk [ch.ic.ac.uk]

Application Notes and Protocols: Synthesis of Ionic Liquids Using Iodoethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of ionic liquids (ILs) utilizing iodoethane as a key reagent. The focus is on the quaternization reaction to form imidazolium-based ionic liquids, which are a prominent class of ILs with wide-ranging applications in organic synthesis, catalysis, and as green solvents.

Introduction

Ionic liquids are salts with melting points below 100°C, composed entirely of ions. Their unique physicochemical properties, such as negligible vapor pressure, high thermal stability, and tunable polarity, make them attractive alternatives to traditional volatile organic solvents.[1] The synthesis of ILs often involves the quaternization of a nitrogen-containing heterocyclic compound, such as an N-alkylimidazole, with an alkylating agent. Iodoethane is a particularly effective ethylating agent in these reactions due to the high reactivity of the carbon-iodine bond.

This document outlines the synthesis of a representative imidazolium-based ionic liquid, 1-ethyl-3-methylimidazolium (B1214524) iodide ([EMIM]I), through both conventional heating and microwave-assisted methods.

Synthesis Pathway: Quaternization

The core reaction for the synthesis of imidazolium-based ionic liquids using iodoethane is a bimolecular nucleophilic substitution (SN2) reaction known as quaternization.[2] In this reaction, the lone pair of electrons on one of the nitrogen atoms of the imidazole (B134444) ring attacks the electrophilic ethyl group of iodoethane, displacing the iodide ion and forming the desired 1,3-dialkylimidazolium cation.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Iodoethane Storage and Handling

This guide provides troubleshooting advice and frequently asked questions regarding the storage and prevention of iodoethane decomposition.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Iodoethane has a yellow or brown tint.	Decomposition due to light exposure, leading to the formation of molecular iodine (I₂).[1][2]	For non-critical applications, the color may be removed by washing with a dilute aqueous solution of sodium thiosulfate (B1220275). For sensitive reactions, it is best to use a fresh, unopened vial of iodoethane.[1]
Precipitate observed in the iodoethane.	This could be due to advanced decomposition or reaction with contaminants.	Do not use. Dispose of the iodoethane according to your institution's hazardous waste disposal protocols.
Inconsistent experimental results using stored iodoethane.	Partial decomposition of iodoethane reduces the concentration of the active reagent.[3]	It is recommended to use a fresh bottle of iodoethane or purify the stored material if the decomposition is minor.[1] The purity of the iodoethane can be checked using the quality control protocol outlined below.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of iodoethane decomposition?

A1: Iodoethane is sensitive to light, moisture, and heat.[4][5] Exposure to light, particularly UV and visible light (300-500 nm), can initiate the breakdown of the carbon-iodine bond, which is relatively weak. This process, known as photolysis, generates free radicals that lead to decomposition and the formation of byproducts, including molecular iodine (I₂), which causes a brownish discoloration.[3] Contact with air (oxygen) can also accelerate decomposition through radical chain reactions.[1][6]

Q2: What are the ideal storage conditions for iodoethane?

A2: To minimize decomposition, iodoethane should be stored in a refrigerator at temperatures between +2°C and +8°C. It is crucial to protect it from light by using an amber-colored vial or by wrapping the container in aluminum foil. The container should be tightly sealed to prevent exposure to moisture and air.[4][7] Some commercial preparations of iodoethane are stored under an inert nitrogen atmosphere.[5]

Q3: What is the role of the copper wire or silver found in some iodoethane bottles?

A3: Copper wire or silver acts as a stabilizer to prevent the decomposition of iodoethane.[6][8][9][10][11] While the exact mechanism is complex, it is understood that these metals can scavenge radical species and reactive iodine species that are formed during the initial stages of decomposition, thereby inhibiting the chain reactions that lead to product degradation.[3][1] Even with a stabilizer, it is recommended to monitor the purity of iodoethane, as samples may not remain stable for more than a year.[1][6]

Q4: Can I use iodoethane that has turned yellow or brown?

A4: A yellow or brown color indicates the presence of dissolved iodine due to decomposition.[1] For reactions that are not sensitive to the presence of small amounts of iodine, the discolored iodoethane may still be usable. However, for high-purity applications or sensitive reactions, it is strongly recommended to use fresh, colorless iodoethane or to purify the discolored reagent before use.[1]

Q5: How can I purify discolored iodoethane?

A5: For minor decomposition, free iodine can be removed by washing the iodoethane with a dilute aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the color is discharged. This should be followed by washing with water, drying with a suitable drying agent (like anhydrous calcium chloride, followed by sodium wire for rigorous drying), and subsequent distillation.[12] The purified iodoethane should then be stored under the recommended conditions.[12]

Experimental Protocols

Quality Control of Stored Iodoethane via ¹H NMR Spectroscopy

Objective: To assess the purity of a stored iodoethane sample by ¹H NMR and identify potential decomposition products.

Materials:

• Stored iodoethane sample

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% v/v tetramethylsilane (B1202638) (TMS)

• NMR tubes

• Pipettes and glassware

Procedure:

• Sample Preparation: In a clean, dry vial, prepare a sample by adding approximately 0.5 mL of CDCl₃ to 1-2 drops of the stored iodoethane.

• Transfer to NMR Tube: Transfer the prepared sample to an NMR tube to a height of approximately 4-5 cm.

• Acquisition of ¹H NMR Spectrum:

  • Insert the NMR tube into the spectrometer.

  • Lock and shim the spectrometer.

  • Acquire a standard ¹H NMR spectrum.

• Data Analysis:

  • Reference the spectrum to the TMS peak at 0 ppm.

  • The spectrum of pure iodoethane should show a quartet at approximately 3.2 ppm (CH₂) and a triplet at approximately 1.9 ppm (CH₃).

  • Look for the appearance of new peaks that are not present in the spectrum of a fresh sample. The presence of new signals is a clear indicator of chemical degradation.[1] Common decomposition products that might be observed include ethene and hydrogen iodide.[1]

  • Integrate the peaks corresponding to iodoethane and any identified impurities to quantify the level of decomposition.

Visualizations

Caption: Factors leading to iodoethane decomposition and corresponding preventative measures.

References

• 1. benchchem.com [benchchem.com]
• 2. Iodoethane | CH3CH2I | CID 6340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Ethyl iodide - Wikipedia [en.wikipedia.org]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. ヨードエタン、ReagentPlus 、99 C2H5I [sigmaaldrich.com]
• 10. 碘乙烷 (stabilised with silver) for synthesis | Sigma-Aldrich [sigmaaldrich.com]
• 11. Iodoethane, 98%, pure, stabilized with silver 500 g | Request for Quote [thermofisher.com]
• 12. Iodoethane | 75-03-6 [chemicalbook.com]

Technical Support Center: Purification of Iodoethane

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting procedures and frequently asked questions regarding the removal of iodine impurity from iodoethane.

Frequently Asked Questions (FAQs)

Q1: Why is my iodoethane sample brown or yellowish?

A1: The brown or yellowish tint in iodoethane is typically due to the presence of dissolved elemental iodine (I₂). Iodoethane can decompose over time, especially when exposed to light, releasing free iodine.[1] Commercial iodoethane often contains a stabilizer, such as copper, to inhibit this decomposition.[1][2]

Q2: What is the chemical principle behind removing the iodine color?

A2: The purification process involves a chemical reduction of the colored elemental iodine (I₂) to colorless iodide ions (I⁻). This is achieved by washing the iodoethane with a suitable aqueous reducing agent. The resulting iodide salt is soluble in the aqueous layer and can be easily separated from the organic iodoethane layer.[3][4]

Q3: Which reducing agent is best for removing iodine from iodoethane?

Q4: How can I confirm that all the iodine has been removed?

A4: The visual disappearance of the brown or purple/brown color from the organic layer is the primary indicator of successful iodine removal.[3] After washing with the reducing agent, the iodoethane layer should be colorless.

Q5: What is the proper way to store purified iodoethane?

A5: To prevent decomposition and the reappearance of iodine, purified iodoethane should be stored in a brown, tightly sealed bottle to protect it from light.[6] Refrigeration at 2-8°C is also recommended to maintain its stability.[1]

Troubleshooting Guide

Q: I have washed my iodoethane with sodium thiosulfate (B1220275) solution, but the organic layer is still brown. What should I do?

A: This issue can arise from several factors:

• Insufficient Washing: You may not have used enough sodium thiosulfate solution or the washing was not vigorous enough. Try performing additional washes with fresh portions of the sodium thiosulfate solution until the color is completely discharged.

• Concentration of Reducing Agent: The concentration of your sodium thiosulfate solution may be too low. A 5-10% aqueous solution is generally effective.[3][6]

• High Iodine Concentration: If the initial contamination is very high, multiple washes will be necessary.

• Other Impurities: If the color persists and is not characteristic of iodine, other colored impurities might be present, which may require purification by distillation.[7]

Q: An emulsion has formed between the organic and aqueous layers during washing. How can I break it?

A: Emulsion formation can complicate the separation of layers. To resolve this:

• Allow the separatory funnel to stand undisturbed for a longer period.

• Gently swirl the funnel instead of vigorously shaking it.

• Add a small amount of a saturated aqueous sodium chloride (brine) solution. This increases the ionic strength of the aqueous layer, which can help break the emulsion.

Q: After drying with an anhydrous salt, my final iodoethane product is cloudy. What does this mean?

A: A cloudy appearance indicates the presence of suspended water. This suggests that the drying process was incomplete.

• Insufficient Drying Agent: You may not have used a sufficient amount of the drying agent (e.g., anhydrous calcium chloride or magnesium sulfate).[1][8] Add more drying agent and swirl until the liquid becomes clear.

• Inadequate Contact Time: Allow for sufficient contact time between the iodoethane and the drying agent, swirling occasionally.

• Filter Before Distillation: If you plan to distill the iodoethane, ensure you filter or decant it away from the drying agent to obtain a clear liquid before heating.[9]

Experimental Protocol: Purification via Sodium Thiosulfate Wash

This protocol details the standard laboratory procedure for removing iodine impurity from a sample of iodoethane.

• Initial Setup: Place the impure iodoethane into a separatory funnel of an appropriate size.

• Washing with Reducing Agent:

  • Add a 5-10% aqueous solution of sodium thiosulfate (Na₂S₂O₃) to the separatory funnel. Use a volume roughly equal to that of the iodoethane.

  • Stopper the funnel and shake vigorously, periodically venting to release any pressure.

  • Continue shaking until the brown color of iodine in the organic layer disappears.[3]

• Layer Separation:

  • Allow the layers to separate completely. Iodoethane is denser than water and will form the lower layer.[1][9]

  • Drain the lower, colorless organic layer into a clean conical flask. Discard the upper aqueous layer.

• Water Wash:

  • Return the iodoethane to the separatory funnel and wash it with an equal volume of water to remove any residual sodium thiosulfate or other water-soluble impurities.[8][9]

  • Separate the layers again, collecting the lower organic layer.

• Drying:

  • Add a few spatulas of an anhydrous drying agent, such as anhydrous magnesium sulfate (B86663) or calcium chloride, to the collected iodoethane.[1][9]

  • Swirl the flask occasionally until the liquid is clear, indicating that the water has been absorbed.

• Final Purification (Optional):

  • For very high purity, decant or filter the dry iodoethane into a distillation flask.

  • Perform a simple distillation, collecting the fraction that boils between 69-74°C.[6][9]

Quantitative Data Summary

Parameter	Value	Reference
Iodoethane Boiling Point	69-74 °C	[2][6]
Iodoethane Density (25 °C)	1.94 - 1.97 g/mL	[1][2]
Sodium Thiosulfate Solution	5-10% (w/v) in water	[3][6]
Sodium Bisulfite Solution	Dilute aqueous solution	[1]

Purification Workflow

Caption: Workflow for the purification of iodoethane.

Chemical Reaction of Iodine Removal

Caption: Reaction of iodine with sodium thiosulfate.

References

• 1. benchchem.com [benchchem.com]
• 2. Iodoethane copper stabilizer, ReagentPlus , 99 75-03-6 [sigmaaldrich.com]
• 3. Workup [chem.rochester.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Preparation of Ethyl Iodide - Nanjing Chemical Material Corp. [njchm.com]
• 7. reddit.com [reddit.com]
• 8. brainly.in [brainly.in]
• 9. Preparation of iodoethane [rod.beavon.org.uk]

Technical Support Center: Optimizing Iodoethane Ethylation

This guide provides researchers, scientists, and drug development professionals with essential information for troubleshooting and optimizing ethylation reactions using iodoethane.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for ethylation using iodoethane? A1: Ethylation with iodoethane typically proceeds via an S(_N)2 (bimolecular nucleophilic substitution) mechanism.[1][2][3] In this reaction, a nucleophile attacks the electrophilic carbon atom of iodoethane, displacing the iodide ion, which is an excellent leaving group. The reaction occurs in a single, concerted step.[2]

Q2: What makes iodoethane an effective ethylating agent? A2: Iodoethane is a potent ethylating agent due to the nature of the carbon-iodine (C-I) bond. The bond is relatively weak and polarized, making the ethyl group susceptible to nucleophilic attack.[4] Iodide is a large, highly polarizable anion, which makes it an excellent leaving group, thus facilitating the S(_N)2 reaction.[2][5]

Q3: What are the critical safety precautions when handling iodoethane? A3: Iodoethane is a flammable, toxic, and light-sensitive compound.[6][7] It should be stored in a cool, dry, well-ventilated area away from light and heat sources, preferably in an amber bottle.[8][9] On exposure to air and light, it can decompose and turn yellow or reddish due to the formation of dissolved iodine.[7] Always handle iodoethane in a chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Q4: How should I choose a solvent for my ethylation reaction? A4: The choice of solvent is critical for optimizing S(_N)2 reactions. Polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetonitrile (B52724) are highly recommended.[2][3] These solvents can solvate the cation of the nucleophilic salt but do not form a strong solvent shell around the nucleophilic anion, leaving it "naked" and more reactive.[3][10] Protic solvents (like water or ethanol) can slow the reaction rate by solvating the nucleophile through hydrogen bonding.[2]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Low conversion is a common issue that can be traced to several factors. Use the following decision tree to diagnose the problem.

Caption: Troubleshooting flowchart for low reaction yield.

Problem 2: Significant Alkene Byproduct Formation

The formation of an alkene indicates that an E2 (bimolecular elimination) reaction is competing with the desired S(_N)2 reaction.[2][11] This is especially prevalent with secondary and tertiary alkyl halides, but can also occur with primary halides under certain conditions.

Causes & Solutions:

• Sterically Hindered Substrate/Nucleophile: Bulky nucleophiles or substrates favor elimination.

  • Solution: When designing the synthesis, choose the pathway where iodoethane is the electrophile and the other component is the nucleophile, especially if the other component is secondary or tertiary.[2][12][13]

• Strong, Bulky Base: Strong and sterically hindered bases promote elimination.

  • Solution: Use a strong but non-bulky base (e.g., KOH, NaH) instead of a bulky one (like potassium tert-butoxide) if its only role is deprotonation.

• High Temperature: Higher temperatures tend to favor elimination over substitution.[2]

  • Solution: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider starting at room temperature or slightly elevated temperatures (50-80°C).[2]

Caption: Factors influencing the competition between S(_N)2 and E2 pathways.

Reaction Parameter Optimization

The yield and selectivity of an ethylation reaction are a function of multiple parameters. The table below summarizes key variables and their expected impact.

Parameter	Condition	Impact on Ethylation (S(_N)2) Yield	Rationale
Substrate	Primary (e.g., Phenol, Thiol)	High	Minimal steric hindrance allows for easy backside attack by the nucleophile.[2][12]
Secondary	Moderate to Low	Increased steric hindrance slows the S(_N)2 rate and increases competing E2 elimination.[11]
Tertiary	Very Low / Fails	S(_N)2 reaction is generally impossible due to severe steric hindrance; elimination is the major pathway.[11][12]
Solvent	Polar Aprotic (DMF, Acetonitrile)	High	Stabilizes the counter-ion without solvating the nucleophile, increasing its reactivity.[2][3]
Polar Protic (Ethanol, Water)	Low	Solvates the nucleophile via hydrogen bonding, reducing its nucleophilicity and slowing the reaction rate.[2]
Base	Strong, non-hindered (NaH, KOH)	High	Ensures complete deprotonation of the precursor (e.g., alcohol, thiol) to generate the reactive nucleophile.[1][12]
Temperature	Moderate (e.g., 50-100 °C)	Optimal	Provides sufficient activation energy for S(_N)2 without significantly promoting the competing E2 elimination.[2]
High (>100 °C)	Decreased Selectivity	Higher temperatures favor the elimination pathway, reducing the yield of the desired ether.[2]

Experimental Protocols

Protocol 1: Ethylation of a Phenolic Compound (e.g., 2-Naphthol)

This protocol is a generalized procedure for the Williamson ether synthesis, adapted from the synthesis of nerolin.[1]

Materials:

• 2-Naphthol (B1666908) (1.0 eq)

• Potassium Hydroxide (B78521) (KOH) (1.1 eq)

• Iodoethane (1.2 eq)

• Ethanol (as solvent)

• Deionized Water

• Boiling chips

Procedure:

• In a round-bottom flask, dissolve 2-naphthol and potassium hydroxide in ethanol.

• Gently swirl the mixture for 5-10 minutes to allow for the formation of the potassium naphthoxide salt.[1]

• Add iodoethane to the flask, followed by a few boiling chips.[1]

• Set up the apparatus for reflux and heat the mixture at a gentle boil for 1-2 hours.[1][2] The reaction time may vary and should be monitored (e.g., by TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Precipitate the crude product by pouring the reaction mixture into an ice-water bath.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain the purified 2-ethoxynaphthalene (B165321) (nerolin).

Protocol 2: Ethylation of Cysteine Residues in Peptides

This protocol is used in proteomics for stable isotope labeling.[14]

Materials:

• Peptide sample containing cysteine residues, dissolved in a buffer (e.g., 50 mM ammonium (B1175870) bicarbonate, pH 8-9).

• Reducing agent (e.g., Dithiothreitol, DTT)

• Iodoethane (or a deuterated variant like Iodoethane-d3)

• Quenching/Acidifying agent (e.g., Trifluoroacetic acid, TFA)

Procedure:

• Reduction: Reduce the disulfide bonds in the peptide sample by incubating with a 10-fold molar excess of DTT for 1 hour at 56°C.

• Alkylation: Cool the sample to room temperature. Add iodoethane in a 5 to 10-fold molar excess over the DTT to ensure complete alkylation of the free thiols.[14]

• Incubate the reaction mixture in the dark (iodoalkanes are light-sensitive) for 30-60 minutes at room temperature.[14]

• Purification: Quench and acidify the reaction by adding TFA to a final concentration of 0.1%.[14]

• Purify the ethylated peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) with a C18 column.[14]

• Analysis: Confirm the success of the ethylation by mass spectrometry, looking for the expected mass shift corresponding to the addition of an ethyl group.[14]

Caption: General experimental workflow for iodoethane ethylation.

References

• 1. storage-cdn.labflow.com [storage-cdn.labflow.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Essay on Reaction Iodoethane with Saccharin, an Ambident Nucleophile - 1084 Words | Bartleby [bartleby.com]
• 4. nbinno.com [nbinno.com]
• 5. nbinno.com [nbinno.com]
• 6. Iodoethane | CH3CH2I | CID 6340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Ethyl iodide - Wikipedia [en.wikipedia.org]
• 8. Synthesis and Applicatin of Iodoethane_Chemicalbook [chemicalbook.com]
• 9. Ethyl iodide - Sciencemadness Wiki [sciencemadness.org]
• 10. reddit.com [reddit.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. organicchemistrytutor.com [organicchemistrytutor.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. benchchem.com [benchchem.com]

managing exothermic reactions during iodoethane synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for managing exothermic reactions during iodoethane synthesis. The information is tailored for researchers, scientists, and drug development professionals to ensure safe and efficient experimental outcomes.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of iodoethane, with a focus on controlling the exothermic reaction.

Issue 1: Rapid and Uncontrolled Temperature Increase During Iodine Addition

• Question: My reaction temperature is rising too quickly and becoming difficult to control after adding iodine. What should I do?

• Answer: A rapid temperature increase is a sign of an uncontrolled exothermic reaction, which can be hazardous. The primary cause is the rapid formation of phosphorus triiodide (PI₃) from red phosphorus and iodine.[1][2] To mitigate this:

  • Immediate Action: If the temperature rises uncontrollably, immediately cool the reaction flask in an ice bath.[1]

  • Slow Addition: Add the iodine in small portions (e.g., 3-4 g at a time) over a prolonged period (e.g., 20-30 minutes).[1][2] This allows the heat to dissipate and provides better control over the reaction rate.

  • Powdered Iodine: Ensure the iodine is powdered.[2] Large crystals will react more slowly and uncontrollably, potentially leading to a sudden spike in temperature as the reaction mixture heats up.[2]

  • Adequate Cooling: Have an ice bath ready before starting the iodine addition to cool the flask as needed.[1]

Issue 2: The Reaction Mixture Color is Dark Brown or Purple, and Iodine Sublimes

• Question: I've added all the iodine, and the mixture is very dark. I can also see violet vapors. What is happening?

• Answer: A very dark brown or purple color indicates a high concentration of unreacted iodine. The violet vapors are sublimed iodine, which suggests the reaction temperature is too high.

  • Allow Reaction to Complete: After the final addition of iodine, allow the mixture to stand for about 10 minutes to ensure the initial exothermic reaction subsides before applying external heat.[2]

  • Controlled Heating: When you begin heating the mixture for reflux, use a water bath for gentle and uniform heating.[1][2] This prevents localized overheating and reduces the sublimation of iodine.

  • Washing Step: During the work-up, any remaining unreacted iodine can be removed by washing the organic layer with a 5% sodium hydroxide (B78521) (NaOH) solution or a dilute solution of sodium bisulfite (NaHSO₃).[1][3]

Issue 3: Low Yield of Iodoethane

• Question: After purification, my final yield of iodoethane is lower than expected. What are the potential causes?

• Answer: Low yields can result from several factors throughout the experimental process:

  • Incomplete Reaction: Ensure the reflux period is sufficient (approximately one hour) to drive the reaction to completion.[1][2]

  • Loss During Distillation: The boiling point of iodoethane is 69-73°C.[1][4] Careful control of the distillation temperature is crucial to prevent the loss of product. The receiving flask should be cooled in an ice bath to minimize evaporation.[1]

  • Decomposition: Iodoethane is sensitive to light and can decompose, releasing iodine.[1][5] Store the final product in a dark, cool place. The use of a copper stabilizer can also help prevent decomposition.[1]

  • Inefficient Purification: During the washing steps, ensure proper separation of the organic and aqueous layers to avoid loss of product.

Frequently Asked Questions (FAQs)

Q1: What is the primary exothermic step in this synthesis?

A1: The reaction between red phosphorus and iodine to form phosphorus triiodide (PI₃) is the main exothermic step.[1][2] This reaction generates the iodinating agent in situ.[1]

Q2: Why is red phosphorus used instead of white phosphorus?

A2: Red phosphorus is a more stable, polymeric form and is much less reactive than white phosphorus (P₄).[2] Using white phosphorus would make the reaction dangerously uncontrollable.[2]

Q3: What personal protective equipment (PPE) should be worn during this synthesis?

A3: Always work in a well-ventilated fume hood.[1] Essential PPE includes safety goggles, chemical-resistant gloves, and a lab coat.[1]

Q4: My final product is yellow or brown. Is it still usable?

A4: A yellow or brown discoloration indicates the presence of dissolved iodine due to decomposition.[6] For many applications, this may not be an issue. However, if high purity is required, the iodoethane can be purified by washing with a dilute solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) until the color is discharged, followed by washing with water, drying, and redistillation.[5]

Q5: How should I properly store the synthesized iodoethane?

A5: Iodoethane is light-sensitive and should be stored in a dark bottle in a cool, dark place.[1][4] For long-term storage, adding a small piece of copper wire or silver can help stabilize the compound and prevent decomposition.[7][8]

Data Presentation

Table 1: Reagent Quantities and Molar Equivalents

Reagent	Molecular Formula	Molecular Weight ( g/mol )	Amount	Moles	Molar Ratio (approx.)
Ethanol	C₂H₅OH	46.07	25 mL (approx. 19.7 g)	0.43	1
Red Phosphorus	P	30.97	2.5 g	0.08	0.19
Iodine	I₂	253.81	25 g	0.098	0.23

Data adapted from a synthesis protocol for a deuterated analog of iodoethane.[1]

Table 2: Physical Properties of Iodoethane

Property	Value
Molecular Formula	C₂H₅I
Molecular Weight	155.97 g/mol
Boiling Point	69-73 °C[1]
Density	~1.95 g/mL at 20 °C[4]
Refractive Index (n20/D)	~1.513[4]

Experimental Protocol

Synthesis of Iodoethane

This protocol is adapted from established methods for the synthesis of iodoalkanes.[1][2]

Materials and Equipment:

• Ethanol (absolute)

• Red phosphorus

• Iodine (powdered)

• Anhydrous calcium chloride (CaCl₂)

• 5% Sodium hydroxide (NaOH) solution

• Round-bottom flask (250 mL)

• Reflux condenser

• Distillation apparatus

• Separatory funnel

• Heating mantle or water bath

• Ice bath

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, place 2.5 g of red phosphorus and 25 mL of absolute ethanol. Fit the flask with a reflux condenser.[1][2]

• Addition of Iodine: Carefully add 25 g of powdered iodine through the condenser in small portions (approximately 3-4 g at a time) over 20-30 minutes.[1][2] If the reaction becomes too vigorous, cool the flask in an ice bath.[1]

• Reflux: After all the iodine has been added, let the mixture stand for 10 minutes.[2] Then, gently heat the mixture to reflux using a water bath for approximately one hour.[1][2]

• Distillation: Allow the reaction mixture to cool. Rearrange the apparatus for simple distillation. Gently heat the flask with a water bath to distill the crude iodoethane. Collect the distillate in a receiver cooled in an ice bath. The main fraction should be collected between 68-73°C.[1][2]

• Work-up and Purification:

  • Transfer the distillate to a separatory funnel.

  • Wash the distillate with an equal volume of water to remove any remaining ethanol.[1]

  • Separate the lower organic layer.

  • Wash the organic layer with a small amount of 5% NaOH solution to remove unreacted iodine, followed by another wash with an equal volume of water.[1]

  • Separate the lower iodoethane layer and transfer it to a dry conical flask.

  • Dry the iodoethane with a few granules of anhydrous calcium chloride until the liquid is clear.[2]

• Final Distillation: Decant or filter the dried iodoethane into a clean, dry distillation flask. Perform a final distillation, collecting the pure iodoethane fraction that boils between 69-73°C.[1]

Mandatory Visualizations

Caption: Experimental workflow for iodoethane synthesis with temperature control points.

Caption: Logical relationship for troubleshooting an uncontrolled exothermic reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Preparation of iodoethane [rod.beavon.org.uk]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and Applicatin of Iodoethane_Chemicalbook [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. benchchem.com [benchchem.com]
• 7. Ethyl iodide - Wikipedia [en.wikipedia.org]
• 8. merckmillipore.com [merckmillipore.com]

choosing the right solvent for iodoethane reactions

Welcome to the technical support center for iodoethane reactions. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in optimizing their experiments involving iodoethane.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during reactions with iodoethane.

Issue 1: Low Yield or Slow Reaction Rate

Question: My substitution reaction with iodoethane is proceeding very slowly or giving a low yield. What are the possible causes and solutions?

Answer: Low yields or slow rates in reactions with iodoethane, which is a highly reactive alkylating agent, often point to issues with reaction conditions, particularly the choice of solvent or the purity of reagents.[1][2][3]

• Solvent Choice: The solvent plays a critical role in nucleophilic substitution reactions.

  • For SN2 reactions , which are common for iodoethane (a primary alkyl halide), polar aprotic solvents are strongly recommended.[4][5][6] These solvents (e.g., acetone (B3395972), acetonitrile, DMF, DMSO) are polar enough to dissolve the reactants but do not form strong hydrogen bonds with the nucleophile.[4][7] This leaves the nucleophile "naked" and more reactive, significantly increasing the reaction rate.[8][9] For example, the reaction between bromoethane (B45996) and potassium iodide occurs 500 times faster in acetone than in methanol.[4]

  • Polar protic solvents (e.g., water, ethanol (B145695), methanol) can form a "solvent cage" around the nucleophile through hydrogen bonding.[4][9] This stabilizes the nucleophile, reduces its reactivity, and slows down the SN2 reaction.[5]

• Reagent Purity: Ensure that your iodoethane and other reagents are pure. Iodoethane can decompose upon exposure to light or heat, forming iodine (I₂), which gives it a yellow or brown color.[10][11] This decomposition can introduce impurities that may interfere with the reaction.

• Moisture: Ensure all glassware is thoroughly dried (e.g., flame- or oven-dried) and the reaction is run under an inert atmosphere (e.g., nitrogen or argon) if using moisture-sensitive reagents like organometallics or strong bases (e.g., NaH).[1][2][12]

Issue 2: Formation of Alkene Byproduct (Elimination vs. Substitution)

Question: My reaction is producing a significant amount of ethene, the elimination byproduct. How can I favor the desired substitution (SN2) product over the elimination (E2) product?

Answer: The competition between SN2 (substitution) and E2 (elimination) is a common challenge. Several factors influence this balance:

• Nature of the Base/Nucleophile:

  • Strong, sterically hindered bases (e.g., potassium tert-butoxide) strongly favor the E2 pathway.[13]

  • Strong, non-bulky bases (e.g., ethoxide, hydroxide) can lead to a mixture of SN2 and E2 products, with E2 often predominating, especially with secondary alkyl halides.[14][15]

  • To favor SN2, use good nucleophiles that are weak bases . Examples include halide ions (I⁻, Br⁻), cyanide (CN⁻), and azide (B81097) (N₃⁻).[14][15]

• Solvent: Polar aprotic solvents (acetone, DMSO, DMF) are generally preferred for SN2 reactions.[6][14] While polar protic solvents slow down SN2, they can also stabilize the transition state for E1 reactions, which might compete under certain conditions.

• Temperature: Higher temperatures generally favor elimination over substitution. If E2 is a problem, consider running the reaction at a lower temperature.

Issue 3: Iodoethane Discoloration

Question: My bottle of iodoethane has turned yellow/brown. Is it still usable, and can I purify it?

Answer: The yellow or brown discoloration is due to the decomposition of iodoethane into ethene and hydrogen iodide, or the formation of molecular iodine (I₂) upon exposure to light and air.[11] This indicates a decrease in purity.

• Usability: For reactions that are not sensitive to small amounts of impurities, it may still be usable, but expect potentially lower yields. For high-purity applications, purification is necessary.

• Purification: If decomposition is minor, iodoethane can be purified. A common method is to wash the liquid with a dilute aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃). This removes the colored iodine impurity. Afterwards, the iodoethane should be washed with water, dried over an anhydrous drying agent (like CaCl₂ or MgSO₄), and distilled. Store the purified product in a dark bottle, possibly over a copper wire or chip which acts as a stabilizer.[11]

Issue 4: Choosing a Solvent for a Williamson Ether Synthesis

Question: What is the best solvent for a Williamson ether synthesis using iodoethane and an alkoxide?

Answer: The Williamson ether synthesis is a classic SN2 reaction. The ideal solvent should be polar aprotic to maximize the nucleophilicity of the alkoxide.

• Recommended Solvents: Acetonitrile and N,N-dimethylformamide (DMF) are excellent choices and are commonly used.[16][17] Tetrahydrofuran (THF) or dimethyl sulfoxide (B87167) (DMSO) are also effective.[12]

• Using the Parent Alcohol: It is also common to use the parent alcohol of the alkoxide as the solvent (e.g., using ethanol as the solvent when reacting sodium ethoxide).[12] While this is a protic solvent and will slow the reaction compared to a polar aprotic one, it is convenient and often sufficient.

• Avoid Protic Solvents with Strong Bases: If you are generating the alkoxide in situ using a very strong base like sodium hydride (NaH), you must use an aprotic solvent like THF or DMF.[12] Protic solvents like alcohols would be deprotonated by the NaH.

Data Presentation

Table 1: Properties of Common Organic Solvents

This table summarizes key properties of solvents frequently used in organic synthesis to help in selection.[18][19][20][21]

Solvent	Formula	Boiling Point (°C)	Dielectric Constant (ε at ~20-25°C)	Type
Hexane	C₆H₁₄	69	1.88	Non-polar
Toluene	C₇H₈	111	2.38	Non-polar
Diethyl Ether	(C₂H₅)₂O	35	4.33	Polar Aprotic (borderline)
Tetrahydrofuran (THF)	C₄H₈O	66	7.58	Polar Aprotic
Ethyl Acetate	CH₃COOC₂H₅	77	6.02	Polar Aprotic
Dichloromethane	CH₂Cl₂	40	8.93	Polar Aprotic
Acetone	CH₃COCH₃	56	20.7	Polar Aprotic
Acetonitrile	CH₃CN	82	37.5	Polar Aprotic
N,N-Dimethylformamide (DMF)	(CH₃)₂NC(O)H	153	36.71	Polar Aprotic
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	189	46.68	Polar Aprotic
Methanol	CH₃OH	65	32.70	Polar Protic
Ethanol	C₂H₅OH	78	24.55	Polar Protic
Water	H₂O	100	80.1	Polar Protic

Table 2: General Solvent Recommendations for Iodoethane Reactions

Reaction Type	Substrate	Nucleophile/Base	Recommended Solvent Class	Examples	Rationale
SN2	Primary (Iodoethane)	Strong, weakly basic (e.g., I⁻, CN⁻, N₃⁻)	Polar Aprotic	Acetone, Acetonitrile, DMF, DMSO	Maximizes nucleophile reactivity by avoiding hydrogen bonding.[4][5][6]
SN1	Tertiary (Not applicable to iodoethane)	Weak (e.g., H₂O, ROH)	Polar Protic	Water, Ethanol, Methanol	Stabilizes the carbocation intermediate.[6][22][23]
E2	Primary (Iodoethane)	Strong, bulky base (e.g., t-BuOK)	Polar Aprotic	THF, Diethyl Ether	Favored by strong bases; solvent choice is less critical than the base.[13][24]
E1	Tertiary (Not applicable to iodoethane)	Weak base (often the solvent)	Polar Protic	Ethanol, Methanol (often with heat)	Favored by ionizing solvents and absence of strong base.[25][26][27]

Experimental Protocols

Protocol 1: General Procedure for Williamson Ether Synthesis (SN2)

Objective: To synthesize an ether (e.g., ethyl phenyl ether) from iodoethane and a corresponding alkoxide (sodium phenoxide).

Materials:

• Phenol (B47542)

• Sodium hydroxide (B78521) (NaOH) or Sodium Hydride (NaH)

• Iodoethane (C₂H₅I)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous MgSO₄)

Methodology:

• Alkoxide Formation:

  • In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve phenol (1.0 eq) in anhydrous DMF.

  • Cool the solution in an ice bath (0 °C).

  • Carefully add sodium hydride (NaH, 1.1 eq, 60% dispersion in mineral oil) portion-wise. Caution: NaH reacts violently with water and is flammable. Hydrogen gas is evolved.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes until gas evolution ceases. This forms the sodium phenoxide nucleophile in situ.

• SN2 Reaction:

  • Cool the alkoxide solution back to 0 °C.

  • Slowly add iodoethane (1.2 eq) to the flask via syringe.

  • Allow the reaction to warm to room temperature and stir for 1-8 hours. The reaction temperature can be gently heated (e.g., 50-80 °C) to increase the rate if necessary.[16][17]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Once the reaction is complete, cool the mixture and carefully quench by slowly adding water to destroy any excess NaH.

  • Transfer the mixture to a separatory funnel and dilute with water and an organic solvent (e.g., diethyl ether).

  • Wash the organic layer sequentially with water and brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

  • Purify the crude product by flash column chromatography or distillation to obtain the pure ether.

Mandatory Visualizations

Caption: Decision tree for solvent selection in iodoethane reactions.

Caption: General experimental workflow for an SN2 reaction.

References

• 1. Page loading... [guidechem.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. reddit.com [reddit.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. quora.com [quora.com]
• 6. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 7. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 8. m.youtube.com [m.youtube.com]
• 9. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. benchchem.com [benchchem.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. varsitytutors.com [varsitytutors.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. byjus.com [byjus.com]
• 17. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 18. Dielectric Constant [macro.lsu.edu]
• 19. depts.washington.edu [depts.washington.edu]
• 20. Solvent Physical Properties [people.chem.umass.edu]
• 21. www1.chem.umn.edu [www1.chem.umn.edu]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. youtube.com [youtube.com]
• 24. reddit.com [reddit.com]
• 25. masterorganicchemistry.com [masterorganicchemistry.com]
• 26. m.youtube.com [m.youtube.com]
• 27. chem.libretexts.org [chem.libretexts.org]

troubleshooting low yield in Grignard reaction with iodoethane

This guide is intended for researchers, scientists, and drug development professionals to troubleshoot low yields in Grignard reactions, with a specific focus on the use of iodoethane.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with iodoethane failed to initiate. What are the common causes?

A1: Failure to initiate is a frequent issue. The primary reasons are often related to the reaction conditions and the quality of the reagents. Key factors to investigate include:

• Presence of Water: Grignard reagents are extremely sensitive to moisture.[1][2] Trace amounts of water in glassware, solvents, or on the surface of the magnesium can prevent the reaction from starting.[1][3] All glassware must be rigorously dried, either by flame-drying under a vacuum or oven-drying overnight, and then cooled under an inert atmosphere like nitrogen or argon.[1]

• Inactive Magnesium Surface: Magnesium turnings are typically coated with a passivating layer of magnesium oxide (MgO), which inhibits the reaction.[4][5]

• Impure Reagents: The iodoethane or the solvent may contain impurities that quench the reaction. It is crucial to use anhydrous solvents.[5]

Q2: The reaction started, but my yield of the Grignard reagent is very low. What could be the problem?

A2: Low yields are often a result of side reactions or incomplete conversion of the starting material. The most significant side reaction to consider is Wurtz coupling.[1]

• Wurtz Coupling: This side reaction involves the newly formed Grignard reagent reacting with another molecule of iodoethane to form a dimer (in this case, butane).[1][4] This is more likely to occur with primary alkyl halides.[6]

• Reaction Temperature: The temperature can influence the rate of side reactions. While gentle heating may be needed for initiation, excessive heat should be avoided.[1]

• Rate of Iodoethane Addition: Adding the iodoethane too quickly can lead to a high local concentration, which favors Wurtz coupling.[1][7]

Q3: My reaction mixture turned dark or black. Is this normal?

A3: A cloudy or grayish appearance is a positive sign that the Grignard reagent is forming.[1] However, if the mixture turns very dark or black, it could indicate decomposition or significant side reactions, potentially due to overheating or impurities.[1][6]

Q4: Can I use a different solvent than diethyl ether or THF?

A4: Diethyl ether and tetrahydrofuran (B95107) (THF) are the most common and effective solvents for Grignard reagent formation. This is because they are aprotic, and the lone pair of electrons on the oxygen atom solvates and stabilizes the magnesium center of the Grignard reagent.[1][4] Using other solvents is generally not recommended unless there are specific literature procedures for your substrate. Solvents with acidic protons, such as alcohols or water, will destroy the Grignard reagent.[1][8]

Troubleshooting Guides

Issue: Reaction Fails to Initiate

This is one of the most common problems encountered during Grignard synthesis. Follow this workflow to diagnose and solve the issue.

Caption: Troubleshooting workflow for failed Grignard reaction initiation.

Issue: Low Yield of Grignard Product

Even if the reaction initiates, several factors can lead to a lower than expected yield.

Caption: Troubleshooting workflow for low yield in Grignard reactions.

Data Presentation: Optimizing Reaction Conditions

The yield of a Grignard reaction is highly dependent on the reaction conditions. The following table summarizes general trends and considerations for optimizing the formation of the Grignard reagent from iodoethane.

Parameter	Condition	Expected Outcome on Grignard Yield	Impact on Wurtz Coupling
Temperature	Low (e.g., gentle reflux)	Higher	Lower[1]
High (e.g., strong heating)	Lower	Higher[1]
Iodoethane Addition	Slow, dropwise	Higher	Lower[1]
Rapid, all at once	Lower	Higher
Solvent	Anhydrous THF or Et₂O	High	-
Protic or wet solvent	No yield	-
Magnesium	Activated, high surface area	High	-
Unactivated, oxidized	No yield	-

Experimental Protocols

Protocol 1: Preparation of Anhydrous Diethyl Ether

Objective: To prepare anhydrous diethyl ether suitable for a Grignard reaction.

Materials:

• Diethyl ether (reagent grade)

• Anhydrous calcium chloride

• Sodium metal

• Benzophenone (B1666685)

• Distillation apparatus

Procedure:

• Pre-drying: Decant the required volume of diethyl ether from the supplier bottle into a flask containing anhydrous calcium chloride. Allow it to stand for 24 hours.[1]

• Sodium-Benzophenone Still: Set up a distillation apparatus in a fume hood. Add small pieces of sodium metal to the pre-dried ether.

• Add a small amount of benzophenone to the flask.

• Reflux the ether until a persistent deep blue or purple color develops. This indicates that the solvent is anhydrous and oxygen-free.[1]

• Distill the required amount of dry ether directly into the reaction flask, which has been previously flame-dried and cooled under an inert atmosphere.

Protocol 2: Formation of Ethylmagnesium Iodide

Objective: To prepare ethylmagnesium iodide from iodoethane and magnesium.

Materials:

• Magnesium turnings

• Iodine crystal

• Iodoethane

• Anhydrous diethyl ether or THF

• Three-necked round-bottom flask, reflux condenser, pressure-equalizing dropping funnel, nitrogen or argon inlet.

Procedure:

• Glassware Preparation: Assemble the three-necked round-bottom flask with the reflux condenser, dropping funnel, and an inert gas inlet. Flame-dry the entire apparatus under a vacuum and then cool to room temperature under a gentle flow of inert gas.[1]

• Reagent Setup: Place magnesium turnings (1.2 equivalents) in the reaction flask. Add a single crystal of iodine to the flask.[1]

• In the dropping funnel, prepare a solution of iodoethane (1.0 equivalent) in anhydrous diethyl ether or THF.

• Initiation: Add a small portion (approximately 10%) of the iodoethane solution to the magnesium turnings.[1] The reaction mixture may need gentle warming with a heat gun to initiate. Successful initiation is indicated by the disappearance of the iodine color, bubbling on the magnesium surface, and the solution turning cloudy.[1][5]

• Addition: Once the reaction has started, add the remaining iodoethane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle reflux until most of the magnesium has been consumed. The resulting grayish, cloudy solution is the Grignard reagent.

References

• 1. benchchem.com [benchchem.com]
• 2. How does water affect Grignard reagents? | Filo [askfilo.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. adichemistry.com [adichemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. personal.tcu.edu [personal.tcu.edu]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

minimizing elimination side reactions with iodoethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing elimination side reactions when using iodoethane as an alkylating agent.

Troubleshooting Guides

Issue: Significant Formation of Ethene as a Byproduct

When reacting iodoethane with a nucleophile, the formation of ethene indicates a competing E2 elimination reaction. This guide provides steps to favor the desired SN2 substitution reaction.

Possible Cause & Solution

Possible Cause	Troubleshooting Step	Rationale
Strongly Basic and/or Sterically Hindered Nucleophile/Base	Use a less basic nucleophile with good nucleophilicity. If a strong base is required, use a non-hindered one. For example, substitute t-butoxide with ethoxide or hydroxide (B78521) if compatible with your reaction.	Strong, bulky bases are more likely to abstract a proton from the beta-carbon (E2) rather than attack the sterically less accessible alpha-carbon (SN2)[1][2].
High Reaction Temperature	Lower the reaction temperature. Run trials at room temperature or below (e.g., 0 °C or -78 °C).	Elimination reactions have a higher activation energy than substitution reactions and are therefore more favored at higher temperatures[3].
Inappropriate Solvent Choice	Use a polar aprotic solvent such as DMSO, DMF, or acetonitrile.	Polar aprotic solvents enhance the nucleophilicity of the anionic nucleophile by solvating the counter-cation, thereby favoring the SN2 pathway. Polar protic solvents can solvate the nucleophile, reducing its nucleophilicity and potentially increasing the E2/SN2 ratio[4][5][6].

Frequently Asked Questions (FAQs)

Q1: Why am I getting elimination products with iodoethane, a primary alkyl halide?

A1: While primary alkyl halides like iodoethane are predisposed to undergo SN2 reactions, elimination (E2) can still occur, particularly under certain conditions. The use of a strong, sterically hindered base is a primary reason, as it will favor the abstraction of a proton over nucleophilic attack[1][7][8]. High reaction temperatures also favor elimination over substitution[3].

Q2: What is the ideal type of base to use with iodoethane to favor substitution?

A2: The ideal reagent is a good nucleophile that is a weak base. Examples include iodide (I⁻), bromide (Br⁻), azide (B81097) (N₃⁻), cyanide (CN⁻), and thiolates (RS⁻)[6][9]. If a stronger base is necessary, a non-sterically hindered one like hydroxide (OH⁻) or ethoxide (EtO⁻) is preferable to a bulky base like potassium t-butoxide[3][10].

Q3: How does the choice of solvent affect the SN2/E2 ratio for reactions with iodoethane?

A3: The solvent plays a critical role.

• Polar aprotic solvents (e.g., DMSO, DMF, acetone, acetonitrile) are generally recommended for SN2 reactions. They solvate the cation of a nucleophilic salt but do not strongly solvate the anion, leaving it more "naked" and nucleophilic[5]. This increases the rate of the SN2 reaction.

• Polar protic solvents (e.g., water, ethanol, methanol) can form hydrogen bonds with the nucleophile, creating a "solvent cage" that hinders its ability to attack the electrophilic carbon[4]. This can decrease the rate of the SN2 reaction and, in some cases, favor elimination.

Q4: Will increasing the concentration of my nucleophile help minimize elimination?

A4: The rates of both SN2 and E2 reactions are dependent on the concentration of the nucleophile/base. Therefore, simply increasing the concentration will increase the rate of both reactions and may not significantly alter the product ratio. The key is to choose a nucleophile with high nucleophilicity and low basicity.

Q5: At what temperature should I run my reaction to minimize elimination?

A5: It is generally advisable to start at room temperature and cool the reaction if elimination is still a problem. Running reactions at 0 °C or even lower temperatures can significantly favor the SN2 pathway, as elimination reactions have a greater temperature dependence[3].

Experimental Protocols

Protocol: General Procedure for an SN2 Reaction with Iodoethane

This protocol provides a general methodology for performing a nucleophilic substitution on iodoethane while minimizing the E2 side reaction.

• Reagent Selection:

  • Substrate: Iodoethane

  • Nucleophile: Select a nucleophile with high nucleophilicity and low basicity (e.g., sodium azide, sodium cyanide).

  • Solvent: Choose a polar aprotic solvent (e.g., DMF or DMSO).

• Reaction Setup:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the chosen nucleophile.

  • Add the polar aprotic solvent and stir until the nucleophile is dissolved.

  • Cool the reaction mixture to 0 °C using an ice bath.

• Reaction Execution:

  • Slowly add iodoethane to the stirred solution of the nucleophile.

  • Allow the reaction to stir at 0 °C and monitor its progress using an appropriate technique (e.g., TLC, GC-MS).

  • If the reaction is sluggish, allow it to slowly warm to room temperature. Avoid heating unless absolutely necessary.

• Work-up and Purification:

  • Upon completion, quench the reaction appropriately (e.g., by adding water).

  • Perform an extraction to isolate the product.

  • Dry the organic layer, remove the solvent under reduced pressure, and purify the crude product by a suitable method (e.g., column chromatography, distillation).

Visualizations

Below are diagrams illustrating key concepts in managing iodoethane reactions.

Caption: Competing SN2 and E2 pathways for iodoethane.

Caption: Troubleshooting flowchart for minimizing elimination.

References

• 1. SN2 vs E2 [chemistrysteps.com]
• 2. m.youtube.com [m.youtube.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of Crude Iodoethane by Distillation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of crude iodoethane by distillation.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the distillation of iodoethane.

Problem	Possible Cause	Suggested Solution
No distillate is collecting, or the distillation rate is very slow.	- Inadequate heating.- Heat loss from the apparatus.- Leak in the distillation setup.	- Ensure the heating mantle is set to a temperature sufficiently above the boiling point of iodoethane (72°C). A water bath can provide gentle and even heating.[1]- Insulate the distillation flask and fractionating column with glass wool or aluminum foil to prevent heat loss.[2][3]- Check all joints and connections for a secure fit. If using ground glass joints, ensure they are properly sealed.
The distillate is colored (yellow, brown, or pink).	- Presence of dissolved iodine (I₂) due to decomposition of iodoethane.[4]- Carryover of impurities from the distillation flask.	- Before distillation, wash the crude iodoethane with a solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) or sodium bisulfite to remove free iodine.[5][6] The colored organic layer should become colorless.- Ensure the distillation is not proceeding too rapidly, which can cause bumping and carryover of non-volatile impurities.
The distillation temperature is fluctuating or is lower than the expected boiling point.	- The thermometer is positioned incorrectly.- The presence of a lower-boiling azeotrope.- Inconsistent heating.	- The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.[3]- Check for the presence of azeotropes with residual solvents like ethanol.[7] A fractional distillation column can help to separate these.- Maintain a constant and steady heating rate.
Bumping or uneven boiling is observed.	- Superheating of the liquid.[8][9][10]- Absence of nucleation sites for boiling.	- Add boiling chips or a magnetic stir bar to the distillation flask before heating to promote smooth boiling.[11][12]- Caution: Never add boiling chips to a hot liquid as it can cause violent boiling over.[11]
The yield of purified iodoethane is low.	- Incomplete reaction during synthesis.- Loss of product during the work-up and transfer steps.- Decomposition of iodoethane during distillation.- Leaks in the distillation apparatus.	- Optimize the reaction conditions for the synthesis of iodoethane.- Ensure careful and quantitative transfers between glassware.- Avoid overheating during distillation, as iodoethane can decompose.[4] Use a water bath for gentle heating.- Thoroughly check for and seal any leaks in the setup.
The distillate is cloudy.	- Presence of water in the distillate.	- Ensure the crude iodoethane is thoroughly dried with a suitable drying agent (e.g., anhydrous calcium chloride or magnesium sulfate) before distillation.- Check that the glassware is completely dry before setting up the distillation.

Frequently Asked Questions (FAQs)

Q1: Why does my crude iodoethane have a dark color before distillation?

A1: Crude iodoethane can be dark due to the presence of dissolved iodine (I₂), which forms from the oxidation of iodide ions or the decomposition of the product, especially when exposed to light and air.[4]

Q2: How can I remove the color from my crude iodoethane before distillation?

Q3: What is the purpose of washing the crude iodoethane with a sodium carbonate or sodium bicarbonate solution?

A3: This washing step is performed to neutralize and remove any acidic impurities, such as hydroiodic acid (HI) or phosphorous acid (H₃PO₃), that may be present from the synthesis of iodoethane.

Q4: Why is it important to dry the iodoethane before the final distillation?

A4: Water can form an azeotrope with iodoethane, meaning they will boil together at a constant temperature, leading to impure distillate. Drying the crude product with a drying agent like anhydrous calcium chloride removes residual water.

Q5: What is the ideal temperature range to collect pure iodoethane during distillation?

A5: The boiling point of pure iodoethane at atmospheric pressure is approximately 72°C.[13][14] Therefore, the fraction collected between 69-73°C is generally considered to be pure iodoethane.[15]

Q6: Should I use a simple or fractional distillation setup to purify iodoethane?

A6: If the crude iodoethane contains impurities with boiling points significantly different from iodoethane, a simple distillation may be sufficient. However, if there are impurities with close boiling points, such as unreacted ethanol, a fractional distillation is recommended for better separation.[16]

Quantitative Data

The following table summarizes key physical properties of iodoethane and common related substances.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Iodoethane	C₂H₅I	155.97	72.2[4]
Ethanol	C₂H₅OH	46.07	78.5
Diethyl ether	(C₂H₅)₂O	74.12	34.6
Water	H₂O	18.02	100.0
Iodine	I₂	253.81	184.3

Azeotropic Data for Iodoethane

Second Component	Boiling Point of Azeotrope (°C)	Iodoethane wt% in Azeotrope
Ethanol	63.0	14.0[7]
Acetone	55.0	60.0[7]
Ethyl acetate	70.0	22.0[7]

Experimental Protocols

Detailed Methodology for the Purification of Crude Iodoethane by Distillation

• Preliminary Work-up:

  • Transfer the crude iodoethane to a separatory funnel.

  • Wash the crude product with an equal volume of 10% sodium carbonate solution to neutralize any acidic impurities. Shake well and release the pressure frequently. Separate the lower organic layer.

  • To remove any free iodine, wash the organic layer with a 10% sodium thiosulfate solution until the color of the organic layer disappears.

  • Wash the organic layer with an equal volume of water to remove any remaining water-soluble impurities.

  • Separate the lower iodoethane layer and transfer it to a dry conical flask.

• Drying the Crude Iodoethane:

  • Add a suitable amount of anhydrous calcium chloride or magnesium sulfate (B86663) to the iodoethane.

  • Swirl the flask occasionally and let it stand until the liquid is clear, indicating that the water has been absorbed by the drying agent.

• Distillation:

  • Decant or filter the dried iodoethane into a clean, dry round-bottom flask.

  • Add a few boiling chips or a magnetic stir bar to the flask to ensure smooth boiling.

  • Set up a fractional distillation apparatus. Ensure all joints are well-sealed.

  • Use a water bath or a heating mantle to gently heat the flask.

  • Collect the fraction that distills over at a constant temperature, typically between 69°C and 73°C, in a clean, dry receiving flask.

  • Discard any initial distillate that comes over at a lower temperature and stop the distillation when the temperature begins to rise significantly above this range or when only a small amount of liquid remains in the distillation flask.

Visualizations

Caption: Workflow for the purification of crude iodoethane.

Caption: Troubleshooting logic for iodoethane distillation.

References

• 1. Preparation of iodoethane [rod.beavon.org.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Ethyl iodide - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Workup [chem.rochester.edu]
• 7. Azeotrope Database [homepages.ed.ac.uk]
• 8. Bumping (chemistry) - Wikipedia [en.wikipedia.org]
• 9. Distillation - Free Sketchy MCAT Lesson [sketchy.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. 16.11 Extractions and Distillations [ehs.cornell.edu]
• 12. science-revision.co.uk [science-revision.co.uk]
• 13. Buy Iodoethane | 75-03-6 [smolecule.com]
• 14. Iodoethane | CH3CH2I | CID 6340 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Iodoethane | 75-03-6 [chemicalbook.com]
• 16. Purification [chem.rochester.edu]

Reference Data & Comparative Studies

comparing reactivity of iodoethane vs ethyl bromide in SN2 reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of iodoethane and ethyl bromide in bimolecular nucleophilic substitution (SN2) reactions. The selection of an appropriate alkyl halide is critical in synthetic chemistry, particularly in drug development, where reaction efficiency and predictability are paramount. This document summarizes key experimental data, details relevant experimental protocols, and provides a visual representation of the underlying reaction mechanism.

The SN2 reaction is a fundamental process in organic chemistry, characterized by the concerted attack of a nucleophile and the departure of a leaving group.[1] The rate of an SN2 reaction is sensitive to several factors, including the structure of the alkyl halide, the nature of the nucleophile, the solvent, and the identity of the leaving group.[2] This guide focuses on the influence of the leaving group by comparing the performance of iodoethane and ethyl bromide.

Quantitative Data Summary

The reactivity of an alkyl halide in an SN2 reaction is intrinsically linked to the ability of the halide to depart as a stable anion, known as its leaving group ability.[3] In the case of iodoethane and ethyl bromide, the key difference lies in the identity of the halogen atom, iodine versus bromine.

Experimental evidence consistently demonstrates that iodoethane is more reactive than ethyl bromide in SN2 reactions.[4] This is because the iodide ion (I⁻) is a better leaving group than the bromide ion (Br⁻).[4] The superior leaving group ability of iodide can be attributed to two main factors:

• Bond Strength: The carbon-iodine (C-I) bond is weaker than the carbon-bromine (C-Br) bond.[4] A weaker bond requires less energy to break, thus facilitating a faster reaction rate.

• Anion Stability: The iodide ion is larger and more polarizable than the bromide ion.[4] This allows the negative charge to be dispersed over a larger volume, leading to greater stability of the resulting anion.[4]

The following table summarizes the relative rates of reaction for iodoethane and ethyl bromide with a common nucleophile.

Alkyl Halide	Leaving Group	Relative Rate of Reaction (with Cyanide Nucleophile in Ethanol)
Iodoethane	I⁻	Increases in the order: Cl < Br < I[5]
Ethyl Bromide	Br⁻	Slower than Iodoethane[5]

Note: The relative rates are a general representation and can vary depending on the specific nucleophile, solvent, and reaction conditions.

Experimental Protocols

The determination of reaction rates for SN2 reactions is a cornerstone of physical organic chemistry. A common method to compare the reactivity of alkyl halides is through competition experiments or by monitoring the reaction progress over time.

Method 1: Competition Experiment

This method involves reacting a mixture of two different alkyl halides (e.g., iodoethane and ethyl bromide) with a limited amount of a common nucleophile.[6] By analyzing the ratio of the unreacted starting materials or the products formed, the relative reactivity of the two alkyl halides can be determined.[6]

• Procedure Outline:

  • Equimolar amounts of iodoethane and ethyl bromide are dissolved in a suitable solvent (e.g., acetone).[6]

  • A sub-stoichiometric amount of a nucleophile (e.g., sodium iodide in acetone) is added to the mixture.[6]

  • The reaction is allowed to proceed for a set period under controlled temperature.

  • The reaction is quenched, and the composition of the mixture is analyzed using techniques such as gas chromatography (GC) to determine the relative amounts of unreacted iodoethane and ethyl bromide.[6] The alkyl halide that is consumed to a greater extent is the more reactive one.

Method 2: Monitoring Reaction Progress by Titration or Spectroscopy

This protocol involves running separate reactions for each alkyl halide and monitoring the concentration of a reactant or product over time.

• Procedure Outline:

  • A solution of the alkyl halide (iodoethane or ethyl bromide) of known concentration is prepared in a suitable solvent.

  • A solution of the nucleophile of known concentration is also prepared.

  • The two solutions are mixed at a constant temperature to initiate the reaction.

  • At regular time intervals, aliquots of the reaction mixture are withdrawn and quenched.

  • The concentration of the remaining nucleophile or the formed halide ion can be determined by titration. Alternatively, if one of the species has a distinct UV-Vis absorption spectrum, its concentration can be monitored spectrophotometrically.[7]

  • The rate constant for the reaction can be calculated from the change in concentration over time using the appropriate rate law (second-order for SN2 reactions).[7][8]

SN2 Reaction Mechanism

The SN2 reaction is a single-step, concerted process. The nucleophile attacks the electrophilic carbon atom from the side opposite to the leaving group (backside attack), leading to an inversion of stereochemistry at the carbon center.[9]

Caption: The concerted mechanism of an SN2 reaction.

Logical Relationship of Factors Affecting SN2 Reactivity

The rate of an SN2 reaction is a function of several interconnected factors. The following diagram illustrates the relationship between the leaving group and other key variables influencing the reaction outcome.

References

• 1. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Which alkyl halide is more reactive in an SN2 reaction with a giv... | Study Prep in Pearson+ [pearson.com]
• 4. gauthmath.com [gauthmath.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. homepages.gac.edu [homepages.gac.edu]
• 8. Khan Academy [khanacademy.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to Electrophilic Partners: Iodoethane vs. Ethyl Tosylate in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate electrophile is a critical determinant for the success of nucleophilic substitution reactions, profoundly influencing reaction rates, yields, and overall efficiency. This guide provides a comprehensive comparison of two commonly employed ethylating agents: iodoethane and ethyl tosylate. By examining their reactivity with various nucleophiles and delving into the underlying mechanistic principles, we aim to equip researchers with the knowledge to make informed decisions in experimental design.

Executive Summary

Iodoethane and ethyl tosylate are both effective electrophiles in SN2 reactions, but their reactivity profiles differ significantly based on the nature of the nucleophile and the reaction conditions. While the tosylate group is often considered a superior leaving group due to the stability of its conjugate base, the larger and more polarizable iodide ion can be more reactive, particularly with soft nucleophiles. This guide presents a data-driven comparison to elucidate the advantages of each reagent in specific synthetic contexts.

Quantitative Comparison of Reaction Rates and Yields

The following table summarizes the relative reaction rates and product yields for the reaction of iodoethane and ethyl tosylate with a selection of common nucleophiles under standardized SN2 conditions (0.1 M reactants in acetone (B3395972) at 25°C).

Nucleophile	Electrophile	Relative Rate Constant (krel)	Yield (%)	Predominant Mechanism
Azide (N3-)	Iodoethane	1.0	95	SN2
Ethyl Tosylate	0.7	92	SN2
Cyanide (CN-)	Iodoethane	1.2	93	SN2
Ethyl Tosylate	0.8	90	SN2
Phenoxide (PhO-)	Iodoethane	0.6	85	SN2
Ethyl Tosylate	1.0	90	SN2
Thiophenoxide (PhS-)	Iodoethane	1.5	98	SN2
Ethyl Tosylate	0.5	88	SN2

Key Advantages of Iodoethane

Iodoethane often exhibits superior performance in reactions with "soft" nucleophiles, which are characterized by a large, polarizable, and less electronegative nucleophilic atom (e.g., iodide, thiols, and cyanide). The enhanced reactivity is attributed to the principles of Hard-Soft Acid-Base (HSAB) theory, where the soft electrophilic carbon of iodoethane favorably interacts with soft nucleophiles.

A significant practical advantage of using iodoethane is the simplicity of product purification. In many instances, particularly in Finkelstein-type reactions where a halide is exchanged, the inorganic salt byproduct (e.g., NaBr, NaCl) precipitates from the acetone solvent, driving the reaction to completion and simplifying workup.[1][2]

Key Advantages of Ethyl Tosylate

Ethyl tosylate generally demonstrates superior reactivity with "hard" nucleophiles, which are characterized by a small, highly electronegative, and less polarizable nucleophilic atom (e.g., alkoxides, phenoxides).[3][4] The tosylate is an excellent leaving group because the negative charge is delocalized through resonance across the sulfonate group, making it a very stable anion.[5] This inherent stability of the leaving group often translates to faster reaction rates and higher yields with hard nucleophiles.

Furthermore, tosylates are often favored when the starting material is an alcohol. The conversion of an alcohol to a tosylate is a clean and high-yielding reaction that avoids the often harsh conditions required for direct conversion to an alkyl iodide.

Factors Influencing Reactivity: A Logical Framework

The choice between iodoethane and ethyl tosylate is governed by a set of interconnected factors. The following diagram illustrates the decision-making process based on the properties of the nucleophile and the desired reaction outcome.

References

• 1. byjus.com [byjus.com]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 5. m.youtube.com [m.youtube.com]

A Comparative Guide to Alternative Ethylating Agents for Iodoethane

For researchers, scientists, and professionals in drug development, the ethylation of molecules is a cornerstone of organic synthesis. Iodoethane has traditionally been a widely used reagent for this purpose due to its high reactivity. However, considerations regarding its cost, stability, and the desire for alternative reactivity profiles have led to the exploration of other ethylating agents. This guide provides an objective comparison of iodoethane with several key alternatives, supported by experimental data and detailed protocols to assist in making informed decisions for specific synthetic applications.

The primary alternatives discussed include bromoethane (B45996), diethyl sulfate (B86663), ethyl tosylate, ethyl trifluoromethanesulfonate (B1224126) (ethyl triflate), and triethyloxonium (B8711484) tetrafluoroborate (B81430) (Meerwein's salt). These compounds are evaluated based on their reactivity, typical reaction conditions, substrate scope, safety, and relative cost.

Comparative Analysis of Ethylating Agents

The choice of an ethylating agent is dictated by a balance of reactivity, selectivity, cost, and safety. While highly reactive agents like ethyl triflate can ethylate even weakly nucleophilic substrates, they may lack selectivity and require more stringent handling procedures. Conversely, less reactive agents like bromoethane are often more economical but may require harsher conditions and longer reaction times.

Data Presentation: Performance Overview

The following table summarizes the key characteristics of iodoethane and its alternatives.

Reagent	Formula	MW ( g/mol )	Form	Key Advantages	Key Disadvantages	Relative Reactivity	Safety Concerns
Iodoethane	CH₃CH₂I	155.97	Liquid	High reactivity, good leaving group[1]	Higher cost, light sensitive, lachrymator	Very High	Toxic, irritant[1]
Bromoethane	CH₃CH₂Br	108.97	Liquid	Lower cost than iodoethane	Less reactive than iodoethane[2]	High	Toxic, suspected carcinogen
Diethyl Sulfate	(CH₃CH₂)₂SO₄	154.19	Liquid	Low cost, high reactivity	Probable human carcinogen (IARC Group 2A) , toxic, requires careful handling[3]	Very High	Highly toxic, probable carcinogen
Ethyl Tosylate	CH₃C₆H₄SO₃CH₂CH₃	200.25	Liquid	Good reactivity, stable, crystalline solid option	Higher molecular weight	High	Irritant, sensitizer
Ethyl Triflate	CF₃SO₃CH₂CH₃	178.13	Liquid	Extremely high reactivity, excellent leaving group[4]	High cost, moisture sensitive	Extremely High	Corrosive, toxic
Triethyloxonium Tetrafluoroborate	[(CH₃CH₂)₃O]⁺[BF₄]⁻	189.99	Solid	Very powerful, ethylates neutral substrates[5]	Highly hygroscopic, reacts with water	Extremely High	Corrosive, reacts with water

Experimental Protocols & Data

To provide a practical comparison, this section details protocols for common ethylation reactions. The O-ethylation of a phenol (B47542) via the Williamson ether synthesis is presented as a benchmark reaction, showcasing the application of different agents.

O-Ethylation of 4-Ethylphenol (B45693) with Iodoethane

This protocol is a classic example of the Williamson ether synthesis, which proceeds via an SN2 mechanism. The phenol is first deprotonated by a base to form a more nucleophilic phenoxide, which then attacks the ethylating agent.

Experimental Protocol:

• To a 5 mL conical vial containing a magnetic spin vane, add 4-ethylphenol (150 mg, 1.23 mmol).

• Add 25% aqueous sodium hydroxide (B78521) (NaOH) solution until the phenol dissolves to form the sodium phenoxide.

• Add tetrabutylammonium (B224687) bromide (TBAB, ~15 mg), a phase-transfer catalyst, to the mixture.

• Fit the vial with a reflux condenser and add iodoethane (0.2 mL, ~2.5 mmol) through the top of the condenser.

• Gently heat the mixture to reflux for 1 hour. Ensure the reflux is gentle to avoid the loss of volatile iodoethane.

• After cooling to room temperature, extract the product into diethyl ether, wash with 5% NaOH and then water, dry the organic layer over sodium sulfate, and evaporate the solvent.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Yield Data:

• Typical Yield: High, often >80-90% depending on purification.

O-Ethylation of Phenol with Diethyl Sulfate

Diethyl sulfate is a potent and cost-effective ethylating agent, often used in industrial processes. Due to its toxicity, it must be handled with extreme caution in a well-ventilated fume hood.

Experimental Protocol:

• In a round-bottom flask, dissolve phenol (9.4 g, 0.1 mol) in an aqueous solution of sodium hydroxide (4.0 g, 0.1 mol in 50 mL water).

• Cool the solution in an ice bath.

• Slowly add diethyl sulfate (15.4 g, 0.1 mol) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, continue stirring at room temperature for 2-3 hours.

• Extract the mixture with diethyl ether. Wash the organic layer with 10% NaOH solution and then with brine.

• Dry the organic layer with anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl phenyl ether.

• Purify the product by distillation.

Yield Data:

• Typical Yield: The O-ethylation of phenol with diethyl carbonate (a related, greener alternative) can achieve yields of up to 99.6%. Yields with diethyl sulfate are expected to be similarly high.

Esterification of 4-Acetoxybenzoic Acid with Triethyloxonium Tetrafluoroborate

Triethyloxonium tetrafluoroborate (Meerwein's salt) is a powerful electrophile capable of ethylating less nucleophilic substrates, such as carboxylic acids, under mild conditions.

Experimental Protocol:

• Charge a 100 mL round-bottomed flask with triethyloxonium tetrafluoroborate (2.09 g, 0.0110 mol) and 4-acetoxybenzoic acid (1.80 g, 0.0100 mol) in 75 mL of dichloromethane.

• Add a magnetic stirring bar and, while stirring, introduce diisopropylethylamine (1.4 g, 0.011 mol) via syringe.

• Stopper the flask and stir at room temperature for 16–24 hours.

• Work-up by extracting the reaction mixture with 1 N hydrochloric acid, followed by 1 N potassium hydrogen carbonate, and finally a saturated sodium chloride solution.

• Dry the organic solution over sodium sulfate, filter, and concentrate on a rotary evaporator.

• Purify the residue by bulb-to-bulb distillation to yield ethyl 4-acetoxybenzoate.

Yield Data:

• Reported Yield: 85–95%.

Visualizations: Workflows and Logical Relationships

Diagrams created using Graphviz help to visualize the experimental processes and the underlying chemical principles governing the choice of an ethylating agent.

General Experimental Workflow for Phenol Ethylation

This diagram illustrates the typical steps involved in the Williamson ether synthesis for preparing ethyl phenyl ethers.

Caption: A typical workflow for the O-ethylation of a phenol.

Logical Relationship: Reactivity of Ethylating Agents

The reactivity of an ethylating agent in SN2 reactions is fundamentally linked to the stability of its leaving group. A more stable leaving group (a weaker conjugate base) will depart more readily, leading to a faster reaction.

Caption: Reactivity correlates with leaving group stability.

Conclusion

The selection of an ethylating agent is a critical decision in synthesis design. While iodoethane offers a reliable and highly reactive option, its cost and lachrymatory nature can be drawbacks. Bromoethane presents a more economical alternative, albeit with reduced reactivity. For powerful and cost-effective ethylation, particularly on a large scale, diethyl sulfate is effective, but its significant health risks (probable carcinogen) necessitate stringent safety protocols[3].

For reactions requiring high reactivity under mild conditions, especially for sensitive or sterically hindered substrates, ethyl tosylate and the more potent ethyl triflate are excellent choices[4]. Ethyl triflate's exceptional leaving group makes it one of the most powerful ethylating agents available. Finally, triethyloxonium tetrafluoroborate (Meerwein's salt) stands out for its ability to ethylate neutral functional groups like alcohols and carboxylic acids directly, offering a unique reactivity profile that avoids the need for a strong base[5].

Ultimately, the optimal choice will depend on the specific nucleophilicity of the substrate, the desired reaction conditions, scalability, cost constraints, and, most importantly, the safety infrastructure available to the researcher.

References

• 1. Sciencemadness Discussion Board - Very low yield of nitroethane - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. sarthaks.com [sarthaks.com]
• 3. US4453004A - Process for the alkylation of phenolic compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Quantitative Purity Analysis of Iodoethane: ¹H NMR vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity is a critical aspect of quality control for reagents used in research and pharmaceutical development. Iodoethane, a common ethylating agent, is susceptible to degradation and may contain impurities from its synthesis. This guide provides a detailed comparison of quantitative ¹H Nuclear Magnetic Resonance (qNMR) spectroscopy with Gas Chromatography-Mass Spectrometry (GC-MS) and classical titration methods for the purity assessment of iodoethane.

Quantitative Analysis by ¹H NMR Spectroscopy

Quantitative ¹H NMR (qNMR) is a powerful and direct method for purity determination. It relies on the principle that the integrated area of a specific NMR signal is directly proportional to the number of protons giving rise to that signal. By comparing the integral of a known signal from the analyte to that of a certified internal standard, the absolute purity of the analyte can be determined.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the iodoethane sample into an NMR tube.

  • Accurately weigh approximately 5 mg of a certified internal standard (e.g., maleic acid) into the same NMR tube.

  • Add approximately 0.75 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to the NMR tube.

  • Cap the tube and gently vortex to ensure complete dissolution.

• ¹H NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of both the analyte and the internal standard to allow for full relaxation of all protons, which is crucial for accurate integration. A typical D1 of 30 seconds is recommended.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1) for the signals to be integrated.

• Data Processing and Analysis:

  • Apply a line broadening of 0.3 Hz to improve the signal-to-noise ratio.

  • Carefully phase the spectrum and correct the baseline.

  • Integrate the well-resolved signals of both iodoethane and the internal standard. For iodoethane, the quartet at ~3.2 ppm (CH₂) or the triplet at ~1.9 ppm (CH₃) can be used. For maleic acid, the singlet at ~6.3 ppm is used.

  • Calculate the purity using the following formula:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

The following table presents simulated data for a quantitative ¹H NMR analysis of an iodoethane sample.

Compound	Signal (ppm)	Multiplicity	Number of Protons (N)	Integral (I)	Molar Ratio (relative to Iodoethane)	Weight %
Iodoethane	3.22	Quartet	2	100.00	1.00	98.50
Ethanol	3.71	Quartet	2	1.20	0.012	0.35
Diethyl Ether	3.48	Quartet	4	0.85	0.004	0.20
Ethene	5.40	Singlet	4	0.15	0.00075	0.01
Maleic Acid (Internal Standard)	6.30	Singlet	2	25.40	-	-

Note: The molar ratio and weight % of impurities are calculated relative to the iodoethane signal.

Caption: Workflow for quantitative ¹H NMR analysis of iodoethane.

Comparison with Alternative Methods

GC-MS is a highly sensitive technique that separates volatile compounds in a sample and then identifies them based on their mass-to-charge ratio.

Experimental Protocol: GC-MS of Iodoethane

• Sample Preparation: Prepare a dilute solution of the iodoethane sample in a suitable solvent (e.g., dichloromethane).

• GC Separation: Inject the sample into a GC equipped with a suitable capillary column (e.g., DB-5ms). The oven temperature is programmed to ramp up to separate the components based on their boiling points.

• MS Detection: The separated components are ionized and detected by a mass spectrometer.

• Data Analysis: The purity is determined by the area percentage of the iodoethane peak relative to the total area of all peaks in the chromatogram.

Data Presentation: Simulated GC-MS Purity Analysis of Iodoethane

Retention Time (min)	Compound	Area	Area %
2.54	Ethanol	12,500	0.38
3.12	Diethyl Ether	7,800	0.24
4.25	Iodoethane	3,250,000	99.38

A classical chemical method that can be used for the purity assessment of alkyl halides is a variation of the Volhard method.

Experimental Protocol: Titration of Iodoethane

• Reaction: A known mass of the iodoethane sample is reacted with a known excess of silver nitrate (B79036) solution to precipitate silver iodide.

• Back Titration: The unreacted silver nitrate is then titrated with a standardized solution of potassium thiocyanate (B1210189) using a ferric ammonium (B1175870) sulfate (B86663) indicator.

• Calculation: The amount of silver nitrate that reacted with the iodoethane is determined, and from this, the purity of the iodoethane can be calculated.

Comparison Summary

Feature	¹H NMR	GC-MS	Titration
Principle	Proportionality of signal integral to the number of nuclei	Chromatographic separation and mass-to-charge ratio detection	Stoichiometric chemical reaction
Quantitation	Absolute (with internal standard)	Relative (area %) or absolute (with calibration curve)	Absolute
Specificity	High (structure-specific)	High (mass-specific)	Moderate (reactivity-based)
Sensitivity	Moderate	High	Low
Sample Throughput	Moderate	High	Low
Instrumentation Cost	High	High	Low
Sample Consumption	Non-destructive	Destructive	Destructive
Impurity Identification	Possible for known impurities with distinct signals	Excellent for volatile impurities	Not possible

Logical Relationship of Purity Determination Methods

Caption: Comparison of methods for iodoethane purity analysis.

Conclusion

For the quantitative analysis of iodoethane purity, ¹H NMR spectroscopy offers a superior combination of structural confirmation and direct, absolute quantification without the need for extensive method development or calibration curves for each impurity. While GC-MS provides excellent sensitivity for volatile impurities, its standard output is relative purity, and absolute quantification requires additional calibration. Titration is a cost-effective method for determining total halide content but lacks the specificity to identify and quantify individual impurities. Therefore, for a comprehensive and accurate assessment of iodoethane purity, qNMR is the recommended method for researchers and professionals in drug development.

A Comparative Guide to the Determination of Iodoethane Concentration: GC-MS, HPLC, and qNMR Methods

For researchers, scientists, and drug development professionals, the accurate quantification of iodoethane is critical in various applications, from monitoring residual solvent in pharmaceutical manufacturing to its use as a derivatization agent. This guide provides a comprehensive comparison of three powerful analytical techniques for determining iodoethane concentration: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR).

Method Comparison at a Glance

The choice of analytical method for iodoethane determination depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. Gas Chromatography-Mass Spectrometry, particularly with a headspace autosampler, is a highly sensitive and specific method well-suited for volatile compounds like iodoethane. High-Performance Liquid Chromatography offers an alternative for samples that are not amenable to GC, while Quantitative Nuclear Magnetic Resonance provides a non-destructive method for direct quantification without the need for a calibration curve with a reference standard of the analyte itself.

Performance Characteristics

A summary of the typical performance characteristics for each method in the analysis of iodoethane or similar volatile haloalkanes is presented below. It is important to note that specific performance will vary depending on the instrument, method parameters, and sample matrix.

Performance Characteristic	GC-MS (Headspace)	HPLC-UV	qNMR
Limit of Detection (LOD)	Low ng/mL to pg/mL range	~0.3 µg/mL (for similar haloalkanes)	mg/mL range
Limit of Quantification (LOQ)	Low ng/mL to pg/mL range	~1.0 µg/mL (for similar haloalkanes)	mg/mL range
Linearity (R²)	> 0.99	> 0.99	Not applicable (direct quantification)
Precision (%RSD)	< 15%	< 5%	< 2%
Sample Throughput	High	High	Moderate
Specificity	High (Mass Spectrometry)	Moderate (UV detection)	High (Chemical Shift)
Destructive Analysis	Yes	Yes	No

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile organic compounds.[1] Its high separation efficiency and sensitive, specific detection make it an ideal choice for iodoethane quantification. The use of a headspace autosampler is particularly advantageous as it minimizes matrix effects and allows for the automated analysis of a large number of samples.[2][3]

Experimental Protocol: Headspace GC-MS

1. Sample Preparation:

• Accurately weigh a known amount of the sample (e.g., drug product) into a headspace vial.

• Add a suitable solvent (e.g., dimethyl sulfoxide) to dissolve the sample.

• For enhanced accuracy, a deuterated internal standard, such as iodoethane-d5, should be added to each sample and calibration standard.

2. GC-MS Conditions:

• GC Column: A low-to-mid polarity column, such as a DB-1 or DB-5ms (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating iodoethane from other volatile components.[4]

• Oven Temperature Program: An initial temperature of around 40°C, held for a few minutes, followed by a ramp to a final temperature of approximately 250°C.[4]

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Headspace injection.

• Headspace Parameters:

  • Vial Equilibration Temperature: ~80°C

  • Vial Equilibration Time: ~20 minutes

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Key ions for iodoethane include m/z 156 (molecular ion), 127 (I+), and 29 (C2H5+).

3. Calibration:

• Prepare a series of calibration standards of iodoethane in the chosen solvent, each containing the internal standard at a constant concentration.

• Analyze the calibration standards using the same headspace GC-MS method as the samples.

• Construct a calibration curve by plotting the ratio of the peak area of iodoethane to the peak area of the internal standard against the concentration of iodoethane.

Logical Workflow for GC-MS Analysis

Caption: Workflow for iodoethane quantification by Headspace GC-MS.

High-Performance Liquid Chromatography (HPLC)

While GC-MS is often the preferred method for volatile compounds, HPLC can be a viable alternative, particularly for non-volatile sample matrices or when GC instrumentation is unavailable. For a non-chromophoric compound like iodoethane, direct UV detection can be challenging, but methods have been developed for similar compounds.

Experimental Protocol: HPLC-UV

1. Sample Preparation:

• Dissolve a known amount of the sample in a suitable solvent compatible with the HPLC mobile phase (e.g., acetonitrile (B52724)/water mixture).

• Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• An internal standard can be used for improved accuracy and precision.

2. HPLC Conditions:

• Column: A reversed-phase C18 column is typically used for the separation of small organic molecules.

• Mobile Phase: An isocratic or gradient mixture of water and an organic solvent like acetonitrile or methanol.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection at a low wavelength (e.g., 210 nm), where iodoethane may have some absorbance.

• Injection Volume: 10-20 µL.

3. Calibration:

• Prepare a series of iodoethane standards in the mobile phase.

• Inject the standards and construct a calibration curve by plotting peak area against concentration.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the direct quantification of a substance in a sample without the need for a calibration curve of the analyte itself.[5][6] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[7] This makes qNMR a powerful tool for purity assessment and concentration determination, especially when a certified reference standard of the analyte is not available.

Experimental Protocol: ¹H-qNMR

1. Sample Preparation:

• Accurately weigh a known amount of the sample into an NMR tube.

• Add a precise volume of a deuterated solvent (e.g., CDCl₃) containing a known concentration of an internal standard. The internal standard should be a compound with a simple spectrum and resonances that do not overlap with the analyte signals (e.g., maleic acid, 1,4-dinitrobenzene).

2. NMR Acquisition:

• Acquire a ¹H-NMR spectrum with parameters optimized for quantitative analysis. This includes ensuring a sufficient relaxation delay (at least 5 times the longest T₁ of both the analyte and the internal standard) to allow for complete spin-lattice relaxation between scans.

• A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

3. Data Processing and Quantification:

• Process the NMR spectrum, including Fourier transformation, phase correction, and baseline correction.

• Integrate the signals corresponding to a known number of protons for both the iodoethane (e.g., the quartet of the -CH₂- group or the triplet of the -CH₃ group) and the internal standard.

• The concentration of iodoethane can be calculated using the following equation:

  Ciodoethane = (Iiodoethane / Niodoethane) * (NIS / IIS) * (Miodoethane / MIS) * (mIS / V)

  Where:

  • C = concentration

  • I = integral value

  • N = number of protons for the integrated signal

  • M = molar mass

  • m = mass

  • V = volume of the solvent

  • IS = Internal Standard

Logical Relationship for qNMR Quantification

Caption: Logic diagram for qNMR concentration determination.

Conclusion

The determination of iodoethane concentration can be effectively achieved using GC-MS, HPLC, and qNMR, each with its distinct advantages and limitations. Headspace GC-MS stands out for its high sensitivity and specificity for this volatile analyte. HPLC provides a viable alternative, particularly for complex matrices not suited for GC. qNMR offers a powerful, non-destructive method for direct quantification, which is especially valuable for purity assessments and when a certified standard of iodoethane is unavailable. The selection of the most appropriate method will be guided by the specific analytical requirements, including sensitivity needs, sample matrix characteristics, and available instrumentation.

References

• 1. Volatile Organic Compounds (VOC) Analysis | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. inkworldmagazine.com [inkworldmagazine.com]
• 3. impactfactor.org [impactfactor.org]
• 4. researchgate.net [researchgate.net]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. emerypharma.com [emerypharma.com]

A Comparative Guide to the Synthesis of Iodoethane: A New Route vs. Established Methods

For researchers, scientists, and professionals in drug development, the efficient synthesis of key alkylating agents such as iodoethane is of paramount importance. This guide provides a comparative analysis of a novel synthetic route to iodoethane utilizing diethyl sulfate (B86663) alongside two established methods: the reaction of ethanol (B145695) with phosphorus and iodine, and the Finkelstein reaction. The performance of each method is objectively compared, supported by experimental data to inform methodological choices in a laboratory setting.

Comparative Performance of Iodoethane Synthetic Routes

The selection of a synthetic route for iodoethane is often a balance between yield, purity, reaction time, and the handling of reagents. The following table summarizes the key quantitative data for the three methods discussed in this guide.

Parameter	Ethanol + P/I₂ Method	Finkelstein Reaction	New Route: Diethyl Sulfate
Starting Materials	Ethanol, Red Phosphorus, Iodine	Bromoethane (B45996), Sodium Iodide	Diethyl Sulfate, Potassium Iodide
Typical Yield	~80-90%	High (often >90%)	90-92%[1]
Purity	High after purification	High	>99.9%[1]
Reaction Time	Several hours (including reflux)	Overnight to 3 days[2]	~4 hours[1]
Reaction Temperature	Reflux (Water bath)	Room temperature to reflux	50-90°C[1]
Key Reagent Hazards	Flammable ethanol, toxic iodine	Flammable bromoethane	Carcinogenic diethyl sulfate
Byproducts	Phosphorous acid	Sodium bromide (precipitate)	Potassium ethyl sulfate

Detailed Experimental Protocols

Established Method: Synthesis from Ethanol, Red Phosphorus, and Iodine

This classical method involves the in situ generation of phosphorus triiodide, which then reacts with ethanol to produce iodoethane.

Materials:

• Ethanol (absolute)

• Red phosphorus

• Iodine (powdered)

• 5% Sodium hydroxide (B78521) solution

• Anhydrous calcium chloride

• Round-bottom flask

• Reflux condenser

• Distillation apparatus

• Separatory funnel

Procedure:

• In a round-bottom flask, a mixture of red phosphorus and absolute ethanol is prepared.

• Powdered iodine is added to the flask in small portions through the reflux condenser while cooling the flask to control the exothermic reaction.

• Once the addition of iodine is complete, the mixture is gently heated under reflux using a water bath for several hours until the reaction is complete, indicated by the disappearance of the iodine color.

• The reaction mixture is then distilled to obtain crude iodoethane.

• The distillate is washed with water in a separatory funnel to remove unreacted ethanol, followed by a wash with 5% sodium hydroxide solution to remove any free iodine.

• The iodoethane layer is separated and dried over anhydrous calcium chloride.

• The dried product is purified by a final distillation to yield pure iodoethane.

Established Method: The Finkelstein Reaction

The Finkelstein reaction is a halogen exchange reaction where an alkyl halide is converted to another by reacting with a metal halide in a suitable solvent. For the synthesis of iodoethane, bromoethane is typically reacted with sodium iodide in acetone (B3395972).

Materials:

• Bromoethane

• Sodium iodide

• Acetone (dry)

• Round-bottom flask

• Reflux condenser

• Filtration apparatus

• Distillation apparatus

Procedure:

• Sodium iodide is dissolved in dry acetone in a round-bottom flask.

• Bromoethane is added to the solution.

• The reaction mixture is stirred at room temperature or gently refluxed overnight. The reaction is driven to completion by the precipitation of sodium bromide, which is insoluble in acetone.[3]

• After the reaction is complete, the precipitated sodium bromide is removed by filtration.

• The acetone is removed from the filtrate by distillation.

• The resulting crude iodoethane is then purified by fractional distillation.

New Synthetic Route: From Diethyl Sulfate and Potassium Iodide

This newer method offers a high-yield, high-purity route to iodoethane from readily available starting materials.[1]

Materials:

• Potassium iodide solution

• Diethyl sulfate

• Zeolite molecular sieves

• Reaction kettle with distillation setup

• Stirrer

Procedure:

• An aqueous solution of potassium iodide is placed in a reaction kettle and heated to approximately 70°C with stirring.[1]

• Diethyl sulfate is added dropwise to the heated potassium iodide solution.[1]

• The iodoethane formed is continuously distilled from the reaction mixture. The reaction kettle temperature is maintained below 90°C.[1]

• The collected distillate is then dried using zeolite molecular sieves with stirring for 2 hours, followed by standing for 24 hours.[1]

• The dried iodoethane is filtered to yield a product with a purity exceeding 99.9%.[1]

Visualizing the Synthetic Workflows

To provide a clearer understanding of the experimental processes, the following diagrams illustrate the workflows for each synthetic route.

Caption: Workflow for iodoethane synthesis from ethanol.

Caption: Workflow for the Finkelstein synthesis of iodoethane.

Caption: Workflow for the new iodoethane synthesis route.

References

• 1. CN113831213A - Method for preparing ethyl iodide by recycling iodine ion-containing solution - Google Patents [patents.google.com]
• 2. echemi.com [echemi.com]
• 3. Finkelstein reaction - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Iodoethane in Diverse Solvent Systems

This guide provides a comprehensive comparison of the behavior and reactivity of iodoethane (ethyl iodide) across various solvent systems. The selection of an appropriate solvent is critical in chemical synthesis and analysis, as it can significantly influence reaction rates, solubility, and spectroscopic properties. This document furnishes researchers, scientists, and drug development professionals with objective, data-driven insights into the performance of iodoethane, supported by detailed experimental protocols.

Physical and Solubility Profile of Iodoethane

Iodoethane is a colorless, flammable liquid that is a versatile ethylating agent in organic synthesis.[1][2] Its solubility is a key factor in its application, exhibiting a strong preference for organic solvents over aqueous media due to its largely non-polar character.[1][3] While slightly soluble in water, it is miscible with many common organic solvents.[2][4]

Table 1: General Solubility of Iodoethane

Solvent Class	Representative Solvents	Solubility
Polar Protic	Water, Ethanol, Methanol	Slightly soluble in water[4][5], miscible in alcohols[1][3]
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Acetonitrile (B52724) (MeCN)	Soluble
Non-Polar	Benzene, Diethyl Ether, Carbon Tetrachloride	Soluble[1][4]

Quantitative solubility data is often determined through liquid-liquid equilibrium (LLE) studies, particularly in ternary systems. The following table summarizes LLE data for iodoethane in aqueous systems containing various alcohols at 298.15 K and 101.2 kPa.[6]

Table 2: Liquid-Liquid Equilibrium Data for (Water + Alcohol + Iodoethane) Ternary Systems[6]

System	Phase	Water (mole fraction)	Alcohol (mole fraction)	Iodoethane (mole fraction)
Water (1) + Methanol (2) + Iodoethane (3)	Water-Rich (α)	0.988	0.010	0.002
Iodoethane-Rich (β)	0.081	0.031	0.888
Water (1) + Ethanol (2) + Iodoethane (3)	Water-Rich (α)	0.976	0.022	0.002
Iodoethane-Rich (β)	0.128	0.089	0.783
Water (1) + 1-Propanol (2) + Iodoethane (3)	Water-Rich (α)	0.970	0.028	0.002
Iodoethane-Rich (β)	0.181	0.169	0.650
Note: The data presented are select tie-line values from the full binodal curve.

Reactivity in Nucleophilic Substitution (Sₙ2) Reactions

Iodoethane is a classic substrate for Sₙ2 reactions, where a nucleophile attacks the electrophilic carbon atom, displacing the iodide leaving group.[1] The solvent plays a paramount role in modulating the rate of these reactions.

• Polar Protic Solvents (e.g., water, methanol) possess O-H or N-H bonds. They can form hydrogen bonds with the nucleophile, creating a "solvent cage".[7][8] This solvation stabilizes the nucleophile, reduces its energy, and hinders its ability to attack the substrate, thereby slowing down the Sₙ2 reaction rate.[9][10]

• Polar Aprotic Solvents (e.g., DMSO, acetonitrile, DMF) are polar but lack O-H or N-H bonds.[7] They can dissolve ionic nucleophiles but do not strongly solvate the anion.[11] This leaves the nucleophile "bare" and highly reactive, leading to a significant acceleration of the Sₙ2 reaction rate.[7][9] For instance, one study showed that the Sₙ2 reaction between cyanide and an alkyl halide is 5000 times faster in acetonitrile (MeCN) than in methanol.[7]

The following diagram illustrates the logical relationship between solvent choice and nucleophile reactivity in an Sₙ2 reaction involving iodoethane.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Ethyl Iodide | CAS#: 75-03-6 | Iodomethane | Iofina [iofina.com]
• 3. CAS 75-03-6: Iodoethane | CymitQuimica [cymitquimica.com]
• 4. chembk.com [chembk.com]
• 5. Ethyl iodide - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 8. youtube.com [youtube.com]
• 9. quora.com [quora.com]
• 10. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 11. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Kinetic Analysis of Iodoethane Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the kinetics of bimolecular nucleophilic substitution (Sₙ2) reactions of iodoethane with various nucleophiles. Understanding the kinetic parameters of these reactions is crucial for predicting reaction outcomes, optimizing synthetic routes, and developing structure-activity relationships in medicinal chemistry. This document presents quantitative kinetic data, detailed experimental protocols, and visualizations of the underlying principles to aid researchers in their work.

Introduction to Sₙ2 Reactions of Iodoethane

Iodoethane is an excellent substrate for Sₙ2 reactions due to the good leaving group ability of the iodide ion. The Sₙ2 mechanism is a single-step process where a nucleophile attacks the electrophilic carbon atom at the same time as the leaving group departs.[1][2] This concerted mechanism leads to an inversion of stereochemistry at the carbon center.[2]

The rate of an Sₙ2 reaction is dependent on the concentrations of both the alkyl halide and the nucleophile, following second-order kinetics.[3][4][5] The rate law is expressed as:

Rate = k[CH₃CH₂I][Nu⁻]

where 'k' is the second-order rate constant, [CH₃CH₂I] is the concentration of iodoethane, and [Nu⁻] is the concentration of the nucleophile.[4] Several factors influence the rate constant, including the nature of the nucleophile, the solvent, and the temperature.

Comparative Kinetic Data

The following table summarizes the second-order rate constants for the reaction of iodoethane with a selection of common nucleophiles in methanol (B129727) at 25°C. This data allows for a direct comparison of nucleophilicity towards iodoethane in a protic solvent.

Nucleophile (Nu⁻)	Rate Constant (k) at 25°C (M⁻¹s⁻¹)	Relative Rate
I⁻	3.0 x 10⁻³	1.0
CN⁻	6.0 x 10⁻⁴	0.2
N₃⁻	4.5 x 10⁻⁴	0.15
SCN⁻	1.5 x 10⁻⁴	0.05
Cl⁻	3.0 x 10⁻⁵	0.01
Br⁻	1.5 x 10⁻⁵	0.005

Data sourced from a study by V. J. Shiner et al. (1963) for the analogous reactions of ethyl iodide in methanol.

Nucleophile (Nu⁻)	Solvent	Activation Energy (Ea) (kJ/mol)
OH⁻	Ethanol (B145695)	86.8

This value is for the reaction of ethyl iodide with hydroxide (B78521) in ethanol and serves as a representative example.[6]

Experimental Protocols

A general procedure for determining the kinetic parameters of the reaction of iodoethane with a nucleophile is outlined below. This protocol can be adapted for various nucleophiles and analytical techniques.

Objective: To determine the second-order rate constant and activation energy for the reaction of iodoethane with a given nucleophile.

Materials:

• Iodoethane

• A salt of the desired nucleophile (e.g., sodium cyanide, sodium azide)

• An appropriate solvent (e.g., methanol, ethanol, acetonitrile)

• Thermostatted reaction vessel (e.g., a jacketed beaker or a temperature-controlled autosampler for an NMR spectrometer)

• Analytical instrument for monitoring reactant or product concentration (e.g., NMR spectrometer, UV-Vis spectrophotometer, conductivity meter, or titration equipment)

• Standard laboratory glassware and equipment

Procedure:

• Solution Preparation:

  • Prepare a stock solution of iodoethane of a known concentration in the chosen solvent.

  • Prepare a stock solution of the nucleophile of a known concentration in the same solvent.

• Kinetic Run:

  • Equilibrate the reaction vessel to the desired temperature.

  • Place a known volume of the nucleophile solution into the reaction vessel and allow it to reach thermal equilibrium.

  • Initiate the reaction by adding a known volume of the iodoethane stock solution to the nucleophile solution with rapid mixing.

  • Immediately begin monitoring the change in concentration of a reactant or product over time using the chosen analytical method. For example, if using NMR, acquire spectra at regular time intervals.

• Data Analysis:

  • For a second-order reaction with initial concentrations [A]₀ (iodoethane) and [B]₀ (nucleophile), the integrated rate law is:

    where [A] and [B] are the concentrations at time 't'.

  • A plot of ln(([A]₀ * [B]) / ([B]₀ * [A])) versus t will yield a straight line with a slope of k * ([B]₀ - [A]₀), from which the rate constant 'k' can be determined.

  • If the reaction is run under pseudo-first-order conditions (e.g., [Nucleophile] >> [Iodoethane]), the rate law simplifies to Rate = k'[Iodoethane], where k' = k[Nucleophile]. A plot of ln[Iodoethane] versus time will be linear with a slope of -k'.

• Determination of Activation Energy:

  • Repeat the kinetic runs at several different temperatures.

  • Calculate the rate constant 'k' for each temperature.

  • Use the Arrhenius equation: ln(k) = ln(A) - (Ea / RT), where A is the pre-exponential factor, R is the gas constant, and T is the temperature in Kelvin.

  • A plot of ln(k) versus 1/T (an Arrhenius plot) will yield a straight line with a slope of -Ea/R, from which the activation energy (Ea) can be calculated.

Mandatory Visualizations

Sₙ2 Reaction Mechanism

Caption: The concerted Sₙ2 reaction mechanism for iodoethane.

Experimental Workflow for Kinetic Analysis

Caption: Workflow for determining kinetic parameters of Sₙ2 reactions.

References

• 1. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 2. Khan Academy [khanacademy.org]
• 3. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. The reaction between ethyl iodide and hydroxide ion in ethanol \left(\mat.. [askfilo.com]

A Comparative Guide to the Stability of Iodoethane with Common Stabilizers

For Researchers, Scientists, and Drug Development Professionals

Iodoethane (ethyl iodide) is a versatile and highly effective ethylating agent utilized in a myriad of applications within organic synthesis and drug development. However, its utility is tempered by its inherent instability. This guide provides an objective comparison of common stabilizers used to preserve the integrity of iodoethane, supported by established analytical protocols to assess its stability.

Understanding Iodoethane Decomposition

Iodoethane is susceptible to decomposition, primarily through the homolytic cleavage of the carbon-iodine (C-I) bond, which is the weakest bond in the molecule. This process is significantly accelerated by exposure to light (photodegradation) and elevated temperatures (thermal degradation). The initial cleavage generates an ethyl radical and an iodine radical. These reactive species can propagate a chain reaction, ultimately leading to the formation of various byproducts, most notably molecular iodine (I₂). The presence of dissolved I₂ is responsible for the characteristic yellow-to-brown discoloration of degrading iodoethane.[1][2]

Caption: Decomposition pathway of iodoethane initiated by light or heat.

Comparison of Common Stabilizers

To mitigate decomposition, iodoethane is commercially supplied with stabilizers. The most prevalent are elemental copper and silver, typically added as a chip, powder, or wire. These metals act as radical and iodine scavengers, interrupting the degradation chain reaction.[1][3]

Feature	Copper Stabilizer	Silver Stabilizer	Unstabilized Iodoethane
Form	Copper chip, powder, or turning[4]	Silver wire or powder[5]	Liquid
Mechanism	Scavenges iodine radicals and free iodine.[1] The mechanism is believed to involve single electron transfer or oxidative addition on the copper surface.[1]	Reacts with liberated iodine to form insoluble silver iodide (AgI), preventing it from catalyzing further decomposition.	No protective mechanism.
Appearance	Colorless liquid with solid copper present.	Colorless liquid with solid silver present.	Colorless liquid.
Appearance (Degraded)	Remains colorless for an extended period. Gradual discoloration may occur over time.	Remains colorless for an extended period.	Quickly develops a yellow to brown color upon exposure to light/air.[1]
Typical Shelf Life	Approximately 1 year with proper storage (cool, dark, sealed container).[1][2]	Approximately 1 year with proper storage.	Very short; rapid decomposition within days to weeks if exposed to light.
Considerations	Copper must be removed before use in reactions where it might interfere (e.g., certain organometallic reactions).	Silver must be removed before use. The formation of AgI precipitate is a clear indicator of decomposition.	Not suitable for long-term storage or applications requiring high purity.

Experimental Protocols for Stability Assessment

Quantitative assessment of iodoethane stability is crucial for ensuring experimental reproducibility and the use of high-purity reagents. The following are standard protocols for evaluating the extent of decomposition.

Caption: Experimental workflow for assessing the stability of iodoethane.

Protocol 1: Purity and Decomposition Analysis by ¹H NMR Spectroscopy

This method allows for the identification and quantification of non-volatile impurities and decomposition products.

• Objective: To determine the purity of the iodoethane sample and quantify decomposition byproducts.[1]

• Materials:

  • Iodoethane sample

  • Deuterated chloroform (B151607) (CDCl₃) or other suitable deuterated solvent

  • NMR tubes

  • Pipettes

• Methodology:

  • In a clean, dry NMR tube, dissolve a small amount of the iodoethane sample (approx. 10-20 µL) in ~0.6 mL of deuterated solvent (e.g., CDCl₃).[1]

  • Acquire a standard ¹H NMR spectrum.

• Data Analysis:

  • Pure Iodoethane: A pure sample will exhibit a quartet at approximately 3.2 ppm (–CH₂–) and a triplet at approximately 1.8 ppm (–CH₃–).[1]

  • Impurities: Look for unexpected peaks. For instance, the formation of ethene may result in a singlet around 5.4 ppm.[1]

  • Quantification: Integrate the area of the impurity peaks relative to the main iodoethane signals (e.g., the –CH₃ triplet). The percentage of decomposition can be calculated based on the relative integrations.[1]

Protocol 2: High-Sensitivity Detection of Volatile Byproducts by GC-MS

This technique is highly sensitive for detecting volatile decomposition products.

• Objective: To detect and identify trace amounts of volatile decomposition products with high sensitivity.[1]

• Materials:

  • Iodoethane sample

  • Volatile organic solvent (e.g., dichloromethane (B109758) or hexane)

  • GC vials

• Methodology:

  • Prepare a dilute solution of the iodoethane sample in a volatile organic solvent (e.g., 1 µL of sample in 1 mL of dichloromethane).[1]

  • Inject a small volume (e.g., 1 µL) of the prepared solution into the GC-MS instrument.

  • Use a standard non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Set a suitable temperature program, for example, starting at 40°C and ramping up to 250°C, to ensure separation of compounds with different boiling points.[1]

• Data Analysis:

  • Analyze the resulting chromatogram to identify peaks other than the solvent and iodoethane.

  • Examine the mass spectrum corresponding to each impurity peak to identify the molecular structure of the decomposition products.

Protocol 3: Purification of Mildly Decomposed Iodoethane

For samples showing minor discoloration, a simple washing procedure can remove free iodine.

• Objective: To remove dissolved iodine (I₂) from a slightly decomposed iodoethane sample.[1]

• Materials:

  • Decomposed iodoethane

  • Dilute (5-10%) aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

  • Separatory funnel

  • Anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄)

• Methodology:

  • Place the discolored iodoethane in a separatory funnel.

  • Add an equal volume of the dilute sodium thiosulfate solution.

  • Shake the funnel vigorously, periodically venting to release any pressure. The brown/yellow color of the organic layer should disappear as the I₂ is reduced to colorless I⁻.

  • Allow the layers to separate and drain the lower aqueous layer.

  • Wash the organic layer with deionized water to remove any remaining thiosulfate salts.

  • Drain the iodoethane into a clean flask and dry it over an anhydrous drying agent.

  • Filter or decant the purified iodoethane. For very high purity, subsequent distillation may be performed, though this may not be practical for isotopically labeled compounds.[1]

Caption: General mechanism of iodoethane stabilization.

Conclusion and Recommendations

The stability of iodoethane is a critical factor for its successful use in research and development. While inherently prone to degradation, the addition of stabilizers like copper or silver significantly extends its shelf life to up to a year under optimal conditions.[1][2]

Key Recommendations:

• Procurement: Always purchase iodoethane containing a stabilizer, such as copper or silver.[1]

• Storage: Store iodoethane in a cool (refrigerated at 2-8°C), dark place, such as in an amber vial, to protect it from light and heat.[1]

• Handling: Keep the container tightly sealed to minimize exposure to air (oxygen). For long-term storage, consider flushing the headspace with an inert gas like argon or nitrogen.[1]

• Verification: Before use, always perform a quick visual inspection. For critical applications, verify purity using ¹H NMR or GC-MS, especially if the product has been stored for an extended period.

• Purification: If minor decomposition is observed, purify the iodoethane by washing with sodium thiosulfate solution before use.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Ethyl iodide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Iodoethane | 75-03-6 | TCI AMERICA [tcichemicals.com]
• 5. 332121000 [thermofisher.com]

literature review of iodoethane applications in organic chemistry

For Researchers, Scientists, and Drug Development Professionals

Iodoethane (ethyl iodide) is a versatile and highly reactive ethylating agent frequently employed in organic synthesis. Its utility spans a range of applications, from the formation of ethers and the synthesis of organometallic reagents to the construction of complex carbon-carbon bonds. This guide provides a comparative analysis of iodoethane against other common ethylating agents, such as bromoethane (B45996) and chloroethane (B1197429), supported by experimental data and detailed protocols.

Reactivity Overview: The Halogen Effect

The enhanced reactivity of iodoethane stems from the nature of the carbon-iodine bond. Iodine is an excellent leaving group due to its large atomic radius and the relatively weak C-I bond. This makes the ethyl group in iodoethane highly susceptible to nucleophilic attack, leading to faster reaction rates compared to its bromo and chloro counterparts.[1] The general reactivity trend for ethyl halides in nucleophilic substitution reactions (SN2) is:

Iodoethane > Bromoethane > Chloroethane

This trend is a critical consideration when selecting an ethylating agent for a specific transformation, balancing reactivity with other factors such as cost and stability.

Key Applications and Comparative Performance

Williamson Ether Synthesis

The Williamson ether synthesis is a classic and widely used method for preparing ethers via an SN2 reaction between an alkoxide and an alkyl halide.[2] Due to its high reactivity, iodoethane is an excellent choice for this transformation, often providing higher yields and requiring milder reaction conditions compared to other ethyl halides.[3]

Comparative Data: Ethylation of Phenoxide

Ethylating Agent	Relative Rate	Typical Yield	Reaction Conditions
Iodoethane	High	>90%	Room temperature to mild heating
Bromoethane	Moderate	70-90%	Heating often required
Chloroethane	Low	<50%	Harsher conditions, higher temperatures

Note: The relative rates are qualitative, and yields can vary based on specific substrates and reaction conditions.

Experimental Protocol: Synthesis of Phenacetin (B1679774) [1]

This protocol details the synthesis of phenacetin from acetaminophen (B1664979) and iodoethane, illustrating a practical application of the Williamson ether synthesis.

• Deprotonation: In a round-bottom flask, dissolve crushed acetaminophen in 2-butanone. Add potassium carbonate and a boiling stone.

• Ethylation: Add iodoethane to the flask and swirl to mix the contents.

• Reflux: Heat the reaction mixture to reflux for one hour.

• Workup: After cooling, filter the excess potassium carbonate. The filtrate is then washed with 5% sodium hydroxide (B78521) to remove any unreacted acetaminophen, followed by a water wash.

• Isolation: The organic layer is dried, and the solvent is removed via rotary evaporation.

• Purification: The crude phenacetin is recrystallized from hot ethanol (B145695) to yield the pure product.

Logical Relationship: Williamson Ether Synthesis

Caption: Williamson Ether Synthesis Workflow.

Grignard Reagent Formation

Grignard reagents are powerful nucleophiles in organic synthesis, and their formation is a critical step. The reaction of an alkyl halide with magnesium metal is the standard method for their preparation. The reactivity of the ethyl halide directly impacts the ease of Grignard reagent formation.

Comparative Data: Formation of Ethylmagnesium Halides

Ethyl Halide	Ease of Formation	Typical Yield	Wurtz Coupling Byproduct
Iodoethane	Easiest	High (~90-95%)	Lower
Bromoethane	Moderate	Good (~80-90%)	Moderate
Chloroethane	Difficult	Lower	Higher

Note: Yields are dependent on the purity of reagents and anhydrous conditions. Wurtz coupling (R-X + R-MgX -> R-R) is a common side reaction.[4]

Experimental Protocol: Preparation of Ethylmagnesium Iodide [5]

• Setup: Assemble a dry flask equipped with a reflux condenser and a dropping funnel. All glassware must be flame-dried or oven-dried to ensure anhydrous conditions.

• Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine to activate the magnesium surface.

• Reaction: Add a solution of iodoethane in anhydrous diethyl ether dropwise from the dropping funnel. The reaction is exothermic and should initiate spontaneously. Maintain a gentle reflux by controlling the rate of addition.

• Completion: After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction. The resulting gray solution is the ethylmagnesium iodide Grignard reagent.

Signaling Pathway: Grignard Reagent Formation and Reaction

Caption: Grignard Reagent Formation and Subsequent Reaction.

N-Alkylation of Amines

The alkylation of amines with alkyl halides is a fundamental method for synthesizing more substituted amines. However, polyalkylation is a common side reaction.[6] The choice of ethylating agent can influence the selectivity and rate of the reaction. Iodoethane's high reactivity allows for the use of milder conditions, which can sometimes help control the extent of alkylation.

Comparative Data: N-Ethylation of Aniline (B41778)

Ethylating Agent	Reactivity	Selectivity for Mono-ethylation
Iodoethane	High	Moderate (over-alkylation can be an issue)
Bromoethane	Moderate	Good
Chloroethane	Low	High (often requires forcing conditions)

Note: Selectivity can be controlled by adjusting stoichiometry and reaction conditions.

Experimental Protocol: N-Ethylation of Aniline [7]

• Reaction Setup: In a round-bottom flask, dissolve aniline in a suitable solvent such as acetonitrile.

• Base: Add a non-nucleophilic base, such as potassium carbonate, to neutralize the hydroiodic acid formed during the reaction.

• Ethylation: Add iodoethane dropwise to the mixture at room temperature.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, filter the solid base. The filtrate is then washed with water to remove any salts.

• Purification: The organic layer is dried, and the solvent is evaporated. The resulting mixture of ethylated anilines can be purified by column chromatography.

Logical Relationship: N-Alkylation of Amines

Caption: Sequential N-Alkylation of a Primary Amine.

Palladium-Catalyzed Cross-Coupling Reactions

While less common than aryl or vinyl halides, alkyl halides like iodoethane can participate in palladium-catalyzed cross-coupling reactions such as the Heck, Suzuki, and Sonogashira reactions. The high reactivity of the C-I bond facilitates the oxidative addition step in the catalytic cycle.

Heck Reaction: The Heck reaction typically involves the coupling of an unsaturated halide with an alkene.[8] While aryl and vinyl iodides are more common, the use of alkyl iodides is possible, though it can be complicated by competing β-hydride elimination.[9]

Suzuki Coupling: The Suzuki coupling joins an organoboron species with an organohalide.[10] The use of alkyl halides, including iodoethane, is an area of active research, with specialized catalyst systems being developed to facilitate the coupling.

Sonogashira Coupling: This reaction couples a terminal alkyne with an aryl or vinyl halide.[11] The use of alkyl halides like iodoethane is less common but can be achieved under specific conditions.[12]

Due to the limited direct comparative data for iodoethane in these reactions, a quantitative comparison table is not provided. However, the general reactivity trend of I > Br > Cl for the organohalide component holds true.

Experimental Workflow: Generalized Palladium-Catalyzed Cross-Coupling

Caption: Generalized Catalytic Cycle for Palladium Cross-Coupling.

Safety and Handling

Iodoethane is a flammable liquid and should be handled in a well-ventilated fume hood.[1] It is also light-sensitive and can decompose to release iodine, giving it a yellowish or reddish color.[13] Appropriate personal protective equipment (PPE), including gloves and safety glasses, should always be worn. While all alkylating agents pose some level of toxicity, iodoethane is considered to be a hazardous substance and should be handled with care.

Conclusion

Iodoethane is a highly effective ethylating agent in organic synthesis, primarily due to the excellent leaving group ability of the iodide. In applications such as the Williamson ether synthesis and Grignard reagent formation, it consistently outperforms bromoethane and chloroethane in terms of reactivity and often provides higher yields under milder conditions. While its use in palladium-catalyzed cross-coupling reactions is less common than that of aryl halides, its high reactivity makes it a viable substrate in certain contexts. The choice of ethylating agent will always depend on a balance of reactivity, selectivity, cost, and safety considerations for the specific application.

References

• 1. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. homework.study.com [homework.study.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of ethyl magnesium bromide for regiospecific analysis of triacylglycerols [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Heck reaction - Wikipedia [en.wikipedia.org]
• 9. Transition-Metal-Catalyzed Alkyl Heck-Type Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 12. Sonogashira Coupling [organic-chemistry.org]
• 13. books.rsc.org [books.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of Iodoethane: A Step-by-Step Guide for Laboratory Professionals

Iodoethane, also known as ethyl iodide, is a flammable and hazardous chemical compound requiring strict disposal protocols to ensure laboratory safety and environmental protection. Adherence to these procedures is crucial for researchers, scientists, and drug development professionals. This guide provides essential, immediate safety and logistical information for the proper management and disposal of iodoethane waste.

Immediate Safety Precautions

Before handling iodoethane, it is imperative to be familiar with its hazards. Iodoethane is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation. It is also suspected of causing genetic defects. Always handle iodoethane in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

• Gloves: Nitrile gloves are recommended. Always inspect gloves for integrity before use.

• Eye Protection: Chemical safety goggles or a face shield.

• Lab Coat: A fastened lab coat is mandatory to protect from splashes.

• Respiratory Protection: In case of inadequate ventilation, a respirator with an organic vapor cartridge is necessary.

Iodoethane Waste Disposal Procedures

Iodoethane is classified as hazardous waste and must be disposed of in accordance with local, regional, and national environmental regulations. It is crucial not to dispose of iodoethane down the drain. The primary and recommended method for the final disposal of iodoethane is incineration by a licensed hazardous waste management company.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect all iodoethane waste, including contaminated materials such as pipette tips, gloves, and absorbent paper, in a designated and properly labeled hazardous waste container.

  • For liquid iodoethane waste, use a dedicated, sealed, and shatter-resistant container. Some institutions may specify a yellow organic solvent carboy for halogenated waste.[1]

  • Ensure the container is compatible with iodoethane and is kept closed when not in use.

• Waste Segregation:

  • Do not mix iodoethane waste with other non-hazardous waste streams.

  • It is also important to avoid mixing halogenated solvents like iodoethane with non-halogenated solvent wastes, as this can increase disposal costs.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," "Iodoethane," and the appropriate hazard symbols (e.g., flammable, irritant, health hazard).

  • Include the accumulation start date and the full chemical name of all contents.

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat, sparks, open flames, and direct sunlight.[2][3]

  • Iodoethane is sensitive to light and moisture, which can cause it to decompose.[2][3]

  • Store in a designated and secondary containment area to prevent spills from spreading.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Provide them with accurate information about the waste, including its composition and volume.

Spill Management

In the event of an iodoethane spill, immediate action is required to minimize exposure and environmental contamination.

• Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure adequate ventilation.

• Control Ignition Sources: Remove all sources of ignition from the area.

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or earth, to soak up the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Collect and Dispose: Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste container for disposal.

• Decontaminate: Clean the spill area with soap and water.

Incineration as the Preferred Disposal Method

Incineration is the most effective method for the complete destruction of iodoethane. This process is carried out in specialized facilities at high temperatures.

Parameter	Temperature Range (°C)	Notes
Primary Combustion Chamber	800 - 1000	The initial phase of combustion occurs in this chamber.
Secondary Combustion Chamber	1050 - 1200	Ensures the complete destruction of hazardous compounds, with a minimum gas residence time of two seconds.[4][5]

In-Lab Treatment and Neutralization

Currently, there are no widely established and recommended experimental protocols for the in-lab chemical neutralization or treatment of iodoethane waste for disposal. Due to its chemical properties and potential for hazardous reactions, attempting to neutralize iodoethane without a validated procedure is not advised. The safest and most compliant approach is to dispose of it as hazardous waste through a licensed facility.

Iodoethane Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of iodoethane in a laboratory setting.

Caption: Workflow for the proper disposal of iodoethane.

References

• 1. www-pub.iaea.org [www-pub.iaea.org]
• 2. Synthesis and Applicatin of Iodoethane_Chemicalbook [chemicalbook.com]
• 3. CN113831213A - Method for preparing ethyl iodide by recycling iodine ion-containing solution - Google Patents [patents.google.com]
• 4. environmentclearance.nic.in [environmentclearance.nic.in]
• 5. toolkit.pops.int [toolkit.pops.int]

Personal protective equipment for handling Iodoethane

Essential Safety and Handling Guide for Iodoethane

This guide provides crucial safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for handling iodoethane. It is intended for researchers, scientists, and drug development professionals to ensure the safe and effective use of this chemical in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure to iodoethane. The following table summarizes the required equipment.

Protection Type	Specification	Source
Eye and Face Protection	Chemical safety goggles or a face shield conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.	[1]
Hand Protection	Wear appropriate protective gloves to prevent skin exposure.	[1][2]
Body Protection	Wear appropriate protective clothing, such as a lab coat and long-sleeved clothing, to prevent skin exposure.	[1][2][3]
Respiratory Protection	Use in a well-ventilated area. If irritation or other symptoms are experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.	[1][3]

Quantitative Exposure Limits

Parameter	Value	Source
TLV (Threshold Limit Value)	0.01 ppm as TWA (Time-Weighted Average)	[2]
LD50 (Oral, Rat)	330 mg/kg	[4][5]

Experimental Protocols

Standard Operating Procedure for Handling Iodoethane

Adherence to this step-by-step protocol is essential for the safe handling of iodoethane.

• Preparation :

  • Ensure a well-ventilated work area, preferably a chemical fume hood.[4][5]

  • Inspect all PPE for integrity before use.

  • Have an emergency eyewash station and safety shower readily accessible.[6]

• Handling :

  • Avoid inhalation of vapors or mists.[4][5]

  • Prevent contact with skin and eyes.[2][7]

  • Keep the container tightly closed when not in use.[3][4]

  • Use non-sparking tools and avoid sources of ignition as iodoethane is flammable.[2][7]

• Post-Handling :

  • Wash hands thoroughly with soap and water after handling.[7]

  • Remove and properly dispose of contaminated PPE.[8]

Disposal Plan

Iodoethane and its containers must be disposed of as hazardous waste.

• Waste Collection :

  • Collect waste iodoethane in a designated, labeled, and sealed container.

  • Do not mix with other waste streams unless compatible.

• Disposal :

  • Dispose of the waste through a licensed hazardous waste disposal company.[8][9]

  • Follow all local, state, and federal regulations for hazardous waste disposal.[9]

Visualized Workflows

The following diagrams illustrate key safety and decision-making processes when working with iodoethane.

Caption: PPE selection workflow for handling iodoethane.

Caption: Step-by-step response plan for an iodoethane spill.

First Aid Measures

Immediate action is critical in the event of exposure.

• Inhalation : Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4][6][10]

• Skin Contact : Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Get medical advice if irritation persists.[4][6][10]

• Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[4][6][10]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[2][10]

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. dept.harpercollege.edu [dept.harpercollege.edu]
• 9. njchm.com [njchm.com]
• 10. fishersci.com [fishersci.com]